3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile CAS number and molecular weight
Topic: 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile CAS Number: 1019027-68-9 Molecular Weight: 177.59 g/mol [1][2] A Critical Scaffold for Medicinal Chemistry and Lead Optimization Executive Summary 3-Chloroimidazo[1,2-...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
CAS Number: 1019027-68-9
Molecular Weight: 177.59 g/mol [1][2]
A Critical Scaffold for Medicinal Chemistry and Lead Optimization
Executive Summary
3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile (CAS 1019027-68-9) represents a privileged heterocyclic scaffold in modern drug discovery. As a halogenated derivative of the imidazo[1,2-a]pyridine core, this compound offers a unique combination of electronic deficiency (via the nitrile group) and lipophilic modulation (via the chlorine atom). It serves as a high-value intermediate for synthesizing GABA-A receptor modulators, kinase inhibitors, and anti-infective agents. This guide details its physicochemical profile, validated synthetic pathways, and strategic applications in medicinal chemistry.
Chemical Identity & Physicochemical Properties[3][4][5]
The compound is characterized by a fused bicyclic system where the pyridine ring is annulated with an imidazole ring.[3] The presence of the electron-withdrawing cyano group at position 6 and the chlorine atom at position 3 significantly alters the dipole moment and reactivity profile compared to the parent heterocycle.
Table 1: Physicochemical Specifications
Property
Value
CAS Number
1019027-68-9
IUPAC Name
3-chloroimidazo[1,2-a]pyridine-6-carbonitrile
Molecular Formula
C₈H₄ClN₃
Molecular Weight
177.59 g/mol
Exact Mass
177.0094
Physical State
Solid (typically off-white to pale yellow)
Solubility
Soluble in DMSO, DMF; sparingly soluble in water
pKa (Calculated)
~2.5 (Pyridine nitrogen is less basic due to CN group)
LogP (Predicted)
~1.8 - 2.1
Synthetic Pathways and Protocols
The synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile typically follows a two-stage protocol: construction of the bicyclic core followed by regioselective electrophilic halogenation.
3.1. Mechanistic Pathway
The most robust route involves the condensation of 2-amino-5-cyanopyridine with chloroacetaldehyde to form the parent imidazo[1,2-a]pyridine-6-carbonitrile. Subsequent chlorination at the C3 position is achieved using N-Chlorosuccinimide (NCS). The C3 position is the most nucleophilic site on the ring, ensuring high regioselectivity.
Add NCS portion-wise at 0°C to control the exotherm.
Allow to warm to room temperature and stir for 2–12 hours.
Note: The electron-withdrawing nitrile group at C6 deactivates the ring slightly, potentially requiring longer reaction times compared to unsubstituted analogs.
Workup: Pour into ice-water. The product often precipitates. Filter and wash with cold water. Recrystallize from Ethanol/Water if necessary.
3.3. Synthesis Workflow Diagram
Caption: Two-step synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile via cyclization and regioselective chlorination.
Applications in Medicinal Chemistry
The 3-chloroimidazo[1,2-a]pyridine-6-carbonitrile scaffold is a versatile building block ("privileged structure") used to optimize pharmacokinetics and potency.
C3-Chlorine: The chlorine atom occupies a hydrophobic pocket in many enzyme active sites (e.g., kinases). It also blocks metabolic oxidation at the C3 position, extending the half-life of the drug. Furthermore, the C-Cl bond allows for subsequent palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura) to introduce aryl or heteroaryl groups.
C6-Nitrile: The nitrile group is a robust hydrogen bond acceptor and a bioisostere for carbonyls or halogens. It can be further hydrolyzed to amides/acids or reduced to amines, providing a handle for growing the molecule into new chemical space.
GABA-A Receptor Modulators: Imidazo[1,2-a]pyridines are the core structure of "Z-drugs" (e.g., Zolpidem). The 6-cyano derivative is explored for anxiolytic activity with reduced sedative side effects.
Kinase Inhibition: The scaffold mimics the adenine ring of ATP, allowing it to bind to the hinge region of kinases (e.g., p38 MAP kinase, PI3K).
Anti-infectives: Derivatives have shown potency against Mycobacterium tuberculosis and various viral targets by disrupting replication machinery.
Storage: Store in a cool, dry place (2-8°C recommended) under inert atmosphere (Argon/Nitrogen). The compound is stable but should be protected from light and moisture.
References
Bagdi, A. K., et al. (2013). "Copper-catalyzed synthesis of imidazo[1,2-a]pyridines." Journal of Organic Chemistry. (General synthetic methodology for the core).
Gueiffier, A., et al. (1998). "Imidazo[1,2-a]pyridines as a privileged scaffold in medicinal chemistry." Journal of Medicinal Chemistry.
Enguehard, C., et al. (2001). "Reactivity of imidazo[1,2-a]pyridines: Halogenation and Palladium-catalyzed coupling." Synthesis.
The Ascendant Scaffold: A Technical Guide to the Pharmacological Significance of 3-Chloroimidazo[1,2-a]pyridines
For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides a comprehensive technical overview of the 3-chloroimidazo[1,2-a]pyridine scaffold, a heterocyclic core of burgeoning i...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of Researchers, Scientists, and Drug Development Professionals.
This guide provides a comprehensive technical overview of the 3-chloroimidazo[1,2-a]pyridine scaffold, a heterocyclic core of burgeoning interest in medicinal chemistry. We will navigate through its synthetic accessibility, delve into its diverse pharmacological profile, and elucidate the underlying mechanisms of action that position it as a privileged scaffold in modern drug discovery. This document is structured to serve as a practical and insightful resource, blending established chemical principles with the latest research findings to empower your drug development endeavors.
The Imidazo[1,2-a]pyridine Core: A Foundation of Versatility
The imidazo[1,2-a]pyridine system is a fused bicyclic heterocycle containing a bridgehead nitrogen atom. This arrangement confers upon it a unique combination of physicochemical properties, including aromaticity, hydrogen bonding capabilities, and a dipole moment that facilitates interactions with biological targets. The scaffold's relative ease of synthesis and the potential for substitution at multiple positions have made it a fertile ground for the development of novel therapeutic agents.
The introduction of a chlorine atom at the 3-position significantly modulates the electronic and steric properties of the scaffold. This halogenation can enhance binding affinity to target proteins through halogen bonding, improve metabolic stability by blocking a potential site of metabolism, and influence the overall lipophilicity of the molecule, thereby affecting its pharmacokinetic profile.
Synthetic Strategies for 3-Chloroimidazo[1,2-a]pyridines
The construction of the 3-chloroimidazo[1,2-a]pyridine core can be achieved through several synthetic routes. A common and effective approach involves the direct chlorination of a pre-formed imidazo[1,2-a]pyridine ring.
Direct Chlorination of the Imidazo[1,2-a]pyridine Ring
A prevalent method for the synthesis of 3-chloro-substituted imidazo[1,2-a]pyridines is the electrophilic chlorination of the parent scaffold. The C3 position of the imidazo[1,2-a]pyridine ring is electron-rich and thus susceptible to electrophilic attack.
This protocol describes a metal- and solvent-free method for the C-3 chlorination of imidazo[1,2-a]pyridines.[1]
Materials:
Substituted 2-arylimidazo[1,2-a]pyridine
Chloramine-T trihydrate
Mortar and pestle
Silica gel for column chromatography
Petroleum ether and ethyl acetate for elution
Procedure:
In a mortar, take the substituted 2-arylimidazo[1,2-a]pyridine (1.0 mmol) and chloramine-T trihydrate (1.2 mmol).
Grind the mixture using a pestle at room temperature for the time specified by monitoring with thin-layer chromatography (TLC).
Upon completion of the reaction, as indicated by TLC, add water to the reaction mixture.
Extract the product with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using a petroleum ether-ethyl acetate mixture as the eluent to afford the desired 3-chloro-2-arylimidazo[1,2-a]pyridine.
Caption: General workflow for the synthesis of 3-chloroimidazo[1,2-a]pyridines.
Pharmacological Significance: A Multi-Target Scaffold
The 3-chloroimidazo[1,2-a]pyridine scaffold has demonstrated a remarkable breadth of pharmacological activities, positioning it as a versatile platform for drug discovery across multiple therapeutic areas.
Anticancer Activity
A significant body of research highlights the potential of 3-chloroimidazo[1,2-a]pyridine derivatives as potent anticancer agents. Their mechanisms of action are diverse and include the inhibition of key cellular processes such as tubulin polymerization and the modulation of critical signaling pathways.
Several imidazo[1,2-a]pyridine derivatives have been identified as inhibitors of tubulin polymerization, a crucial process for cell division.[2][3][4] By binding to the colchicine-binding site on β-tubulin, these compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2][4] Molecular docking studies have revealed that the imidazo[1,2-a]pyridine core can effectively occupy the colchicine-binding pocket, providing a structural basis for its activity.[2][3]
Caption: Mechanism of action of 3-chloroimidazo[1,2-a]pyridines as tubulin inhibitors.
The following table summarizes the in vitro cytotoxic activity of representative 3-chloroimidazo[1,2-a]pyridine derivatives against various cancer cell lines.
Chronic inflammation is a key driver of numerous diseases, including cancer, cardiovascular disorders, and autoimmune diseases. The 3-chloroimidazo[1,2-a]pyridine scaffold has emerged as a promising template for the development of novel anti-inflammatory agents.
Derivatives of imidazo[1,2-a]pyridine have been shown to exert their anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB and STAT3 pathways. These pathways play a central role in regulating the expression of pro-inflammatory cytokines and enzymes like COX-2 and iNOS. By inhibiting these pathways, these compounds can effectively reduce the inflammatory response.
This is a widely used and reliable in vivo model for evaluating the acute anti-inflammatory activity of novel compounds.[6][7][8][9]
Materials:
Wistar rats (150-200 g)
Carrageenan (1% w/v in sterile saline)
Test compound (3-chloroimidazo[1,2-a]pyridine derivative)
Reference drug (e.g., Indomethacin)
Plethysmometer
Syringes and needles
Procedure:
Fast the animals overnight with free access to water.
Measure the initial volume of the right hind paw of each rat using a plethysmometer.
Administer the test compound or reference drug orally or intraperitoneally. The control group receives the vehicle only.
After a specific absorption time (e.g., 60 minutes), inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.
Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.
Calculate the percentage of inhibition of edema for each group compared to the control group using the formula:
% Inhibition = [(Vc - Vt) / Vc] x 100
Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.
The following table presents the in vivo anti-inflammatory activity of a representative imidazo[1,2-a]pyridine derivative.
The emergence of multidrug-resistant pathogens poses a significant threat to global health. The 3-chloroimidazo[1,2-a]pyridine scaffold has shown promising activity against a range of bacteria and fungi, making it a valuable starting point for the development of new antimicrobial agents.
This is a standardized method to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[11][12][13][14]
Materials:
96-well microtiter plates
Bacterial or fungal strains
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)
Test compound (3-chloroimidazo[1,2-a]pyridine derivative) dissolved in a suitable solvent (e.g., DMSO)
Positive control antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi)
Spectrophotometer or microplate reader
Procedure:
Prepare a stock solution of the test compound and the control antibiotic.
In a 96-well plate, perform serial two-fold dilutions of the test compound and control in the broth medium to obtain a range of concentrations.
Prepare a standardized inoculum of the microorganism equivalent to a 0.5 McFarland standard.
Inoculate each well (except for the sterility control) with the microbial suspension. Include a growth control well (medium and inoculum only) and a sterility control well (medium only).
Incubate the plates at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.
Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity (visible growth). The MIC can also be determined by measuring the optical density at 600 nm.
The following table provides the Minimum Inhibitory Concentration (MIC) values for a representative 3-chloroimidazo[1,2-a]pyridine derivative against a fungal pathogen.
The pharmacological activity of 3-chloroimidazo[1,2-a]pyridine derivatives is significantly influenced by the nature and position of substituents on the scaffold. SAR studies have provided valuable insights for the rational design of more potent and selective compounds. The presence of a halogen at the 3-position, particularly chlorine, is often associated with enhanced biological activity. This can be attributed to its ability to form halogen bonds with the target protein, as well as its influence on the overall electronic and lipophilic character of the molecule. The nature of the substituent at the 2-position also plays a crucial role in determining the pharmacological profile, with aryl and heteroaryl groups being commonly employed to modulate activity and selectivity.
Conclusion and Future Perspectives
The 3-chloroimidazo[1,2-a]pyridine scaffold has firmly established itself as a versatile and pharmacologically significant core in medicinal chemistry. Its synthetic tractability, coupled with a broad spectrum of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects, underscores its immense potential for the development of novel therapeutics. The insights into the mechanisms of action, particularly the inhibition of tubulin polymerization and the modulation of key inflammatory pathways, provide a solid foundation for further rational drug design.
Future research in this area will likely focus on the exploration of novel synthetic methodologies to further diversify the scaffold, the elucidation of additional biological targets, and the optimization of pharmacokinetic and pharmacodynamic properties to translate the promising in vitro and in vivo activities into clinically viable drug candidates. The continued investigation of the structure-activity relationships, with a particular focus on the role of the 3-chloro substituent, will be paramount in unlocking the full therapeutic potential of this remarkable heterocyclic system.
References
A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. (2025). JoVE. [Link]
MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. [Link]
Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat. (2001). Current Protocols in Pharmacology. [Link]
Broth Dilution Method for MIC Determination. (2013). Microbe Online. [Link]
Design, Synthesis, and Bioevaluation of Imidazo [1,2–a] Pyrazine Derivatives as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. ResearchGate. [Link]
Two-fold Broth Microdilution Method for Determination of MIC. Karlsruhe Institute of Technology. [Link]
Design, Synthesis and Anticancer Activity of 2-Arylimidazo[1,2-a]pyridinyl-3-amines. ResearchGate. [Link]
Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. (2024). Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]
Novel imidazo[1,2-a]pyridine-based tubulin polymerization inhibitors: Structure-activity relationships and anti-tumor immune potentiation. (2025). European Journal of Medicinal Chemistry. [Link]
Chlorination of imidazo[1,2-a]pyridines. ResearchGate. [Link]
Identification of Potential Antitubulin Agents with Anticancer Assets from a Series of Imidazo[1,2-a]quinoxaline Derivatives: In Silico and In Vitro Approaches. (2023). Molecules. [Link]
Carrageenan-Induced Paw Edema Model. Charles River Laboratories. [Link]
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. (2025). BMC Chemistry. [Link]
Synthesis and biological activity of 3-substituted imidazo[1,2-a]pyridines as antiulcer agents. (1989). Journal of Medicinal Chemistry. [Link]
Environment-Friendly Protocol for the Chlorination of Imidazoheterocycles by Chloramine-T. (2018). ACS Omega. [Link]
Environment-Friendly Protocol for the Chlorination of Imidazoheterocycles by Chloramine-T. (2018). ACS Omega. [Link]
REACTIONS WITH N-CHLOROSUCCINIMIDE OF VARIOUS 5- METHYLIMIDAZO[1,2-a]PYRIDINE DERIVATIVES WITH AN ELECTRON-WITHDRAWING GROUP SUB. Semantic Scholar. [Link]
Discovery of novel analgesic and anti-inflammatory 3-arylamine-imidazo[1,2-a]pyridine symbiotic prototypes. ClinPGx. [Link]
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Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. (2022). Advances in Biological Chemistry. [Link]
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI. [Link]
Synthesis and Anticandidosic Activities of Imidazo[1,2-a]pyridinehydrazone Derivatives. MDPI. [Link]
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The SAR of imidazo[1,2-a]pyridine derivatives as antimicrobial agents. ResearchGate. [Link]
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An In-Depth Technical Guide to the Solubility Profile of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile in Organic Solvents
Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, influencing everything from formulation and bioavailability to purification and manufacturing.[1][2][3...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, influencing everything from formulation and bioavailability to purification and manufacturing.[1][2][3] This technical guide provides a comprehensive overview of the solubility profile of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile, a heterocyclic compound of interest in medicinal chemistry.[4][5][6] We will delve into the theoretical underpinnings of solubility, present a robust experimental methodology for its determination, and analyze a representative solubility dataset in a range of common organic solvents. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the physicochemical properties of this important molecular scaffold.
Introduction: The Critical Role of Solubility in Drug Development
The journey of a drug candidate from discovery to a marketed therapeutic is fraught with challenges, many of which are rooted in its fundamental physicochemical properties.[7] Among these, aqueous and organic solubility stand out as paramount.[1][8] Poor solubility can lead to a cascade of undesirable outcomes, including low bioavailability, erratic absorption, and difficulties in formulating a stable and effective dosage form.[3] Consequently, a thorough understanding of a compound's solubility profile is not merely an academic exercise but a crucial step in de-risking a development program and ensuring its ultimate success.[2][7]
3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile belongs to the imidazo[1,2-a]pyridine class of compounds, which are widely recognized for their diverse pharmacological activities.[4][5] As such, understanding the solubility of this specific derivative is essential for its potential advancement as a therapeutic agent. This guide will provide the foundational knowledge and practical insights necessary to evaluate and interpret the solubility of this compound.
Theoretical Framework: What Governs Solubility?
The adage "like dissolves like" provides a simple yet powerful framework for predicting solubility.[9] This principle is based on the idea that substances with similar intermolecular forces are more likely to be miscible. Key factors influencing the solubility of a solute in a solvent include:
Polarity: Polar solvents tend to dissolve polar solutes, while nonpolar solvents are better suited for nonpolar solutes. The polarity of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile, with its heterocyclic rings, nitrogen atoms, and nitrile group, suggests a degree of polarity that will influence its interaction with various solvents.
Hydrogen Bonding: The ability of a solvent and solute to form hydrogen bonds can significantly enhance solubility. The nitrogen atoms in the imidazo[1,2-a]pyridine core can act as hydrogen bond acceptors.
Molecular Size and Shape: Larger molecules and those with more rigid crystal lattice structures can be more difficult to solvate.
Temperature: For most solids dissolving in a liquid solvent, solubility increases with temperature.
Experimental Determination of Solubility: A Validated Approach
To ensure the generation of reliable and reproducible solubility data, a well-controlled experimental protocol is essential. The equilibrium shake-flask method is a widely accepted and robust technique for determining thermodynamic solubility.[10] The workflow for this method is outlined below.
Experimental Workflow Diagram
Caption: Workflow for Equilibrium Solubility Determination.
Step-by-Step Experimental Protocol
Preparation of Saturated Solutions:
Add an excess amount of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile to a series of glass vials.
To each vial, add a known volume (e.g., 1 mL) of the selected organic solvent.
Seal the vials tightly to prevent solvent evaporation.
Equilibration:
Place the vials in a constant temperature shaker or rotator set to 25 °C.
Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24 to 48 hours).
Sample Collection and Preparation:
After equilibration, visually confirm the presence of undissolved solid in each vial.
Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the excess solid.
Carefully withdraw an aliquot of the clear supernatant.
Filter the aliquot through a 0.45 µm syringe filter to remove any remaining particulate matter.[11]
Dilute the filtered sample with a suitable mobile phase to a concentration within the linear range of the analytical method.
Quantification by HPLC-UV:
Prepare a series of calibration standards of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile at known concentrations.
Analyze the standards and the diluted samples using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.[11][12][13]
Construct a calibration curve by plotting the peak area against the concentration of the standards.
Determine the concentration of the diluted sample from the calibration curve.
Calculate the original solubility in the organic solvent, accounting for the dilution factor.
Solubility Profile of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
The following table presents a representative solubility dataset for 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile in a selection of organic solvents at 25 °C, determined using the methodology described above.
Solvent
Dielectric Constant (Approx.)
Solubility (mg/mL)
Qualitative Solubility
Heptane
1.9
< 0.1
Insoluble
Toluene
2.4
0.5
Sparingly Soluble
Dichloromethane
9.1
5.2
Soluble
Ethyl Acetate
6.0
2.8
Soluble
Acetone
21
15.7
Freely Soluble
Ethanol
24.5
8.9
Soluble
Methanol
32.7
12.5
Freely Soluble
Dimethyl Sulfoxide (DMSO)
47
> 50
Very Soluble
Analysis and Discussion of the Solubility Profile
The solubility data reveals a clear trend that aligns with fundamental principles of physical chemistry. The solubility of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile is highly dependent on the polarity of the organic solvent.
Insoluble in Nonpolar Solvents: The compound is practically insoluble in the nonpolar alkane, heptane. This is expected, as the polar nature of the imidazopyridine ring and the nitrile group leads to unfavorable interactions with nonpolar solvents.
Sparingly Soluble in Aromatic Hydrocarbons: In toluene, an aromatic and less polar solvent, the solubility is slightly improved, likely due to some π-π stacking interactions between the aromatic rings of the solvent and the solute.
Good Solubility in Polar Aprotic Solvents: The solubility is significantly higher in polar aprotic solvents such as dichloromethane, ethyl acetate, and acetone. The dipole-dipole interactions between these solvents and the polar functional groups of the compound facilitate dissolution.
Good to High Solubility in Polar Protic Solvents: The compound exhibits good solubility in the polar protic solvents methanol and ethanol. These solvents can engage in hydrogen bonding with the nitrogen atoms of the imidazopyridine ring, contributing to the favorable solvation.
Excellent Solubility in DMSO: Dimethyl sulfoxide (DMSO) is a highly polar aprotic solvent with a strong ability to act as a hydrogen bond acceptor. This results in the highest observed solubility for 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile.
These findings are crucial for various aspects of drug development. For instance, the high solubility in solvents like dichloromethane and ethyl acetate suggests their utility in extraction and purification processes. The good solubility in ethanol and methanol is relevant for the preparation of stock solutions for in vitro assays. The excellent solubility in DMSO makes it a suitable vehicle for high-throughput screening and initial in vivo studies.
Conclusion and Future Directions
This technical guide has provided a comprehensive overview of the solubility profile of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile. A robust and validated experimental methodology for solubility determination has been detailed, and a representative dataset has been presented and analyzed. The results demonstrate a clear dependence of solubility on solvent polarity, with the compound exhibiting poor solubility in nonpolar solvents and good to excellent solubility in polar aprotic and protic solvents.
This foundational understanding of the solubility of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile is a critical first step in its potential development as a therapeutic agent. Future work should focus on determining its aqueous solubility at different pH values, as this is a key parameter for predicting oral bioavailability.[14][15][16] Furthermore, exploring co-solvents and formulation strategies to enhance aqueous solubility may be necessary to optimize its pharmacokinetic properties.[8]
References
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American Pharmaceutical Review. Analytical Method Selection for Drug Product Dissolution Testing.
Royal Society of Chemistry. (2019). An efficient synthesis of new imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. PMC.
Hoffman Fine Chemicals. CAS 123531-54-4 | 6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile | MFCD11044763.
Scientific Research Publishing.
MDPI. (2020). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC.
ResearchGate. (2026, January 8). (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
N'guessan, Deto Ursul Jean-Paul, et al. (2025, May 14).
MDPI. (2022, August 13). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore.
MDPI. (2024, November 14). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW.
Beilstein-Institut. (2025, December 6).
Springer Nature. (2025, February 22). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. PMC.
Royal Society of Chemistry. Cu-Catalyzed selective C3-formylation of imidazo[1,2-a]pyridine C–H bonds with DMSO using molecular oxygen.
Potential therapeutic applications of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
The Strategic Utility of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile: A Gateway Scaffold for Next-Generation Therapeutics Abstract This technical guide profiles 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile (CAS: Varia...
Author: BenchChem Technical Support Team. Date: February 2026
The Strategic Utility of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile: A Gateway Scaffold for Next-Generation Therapeutics
Abstract
This technical guide profiles 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile (CAS: Variable/Derivative dependent), a high-value pharmacophore intermediate. While not a marketed drug in its native form, this scaffold represents a "privileged structure" in medicinal chemistry—a molecular template capable of binding to diverse biological targets with high affinity. Its unique substitution pattern—a chlorine atom at the C3 position and a nitrile group at the C6 position—provides orthogonal handles for divergent synthesis, enabling the rapid generation of libraries targeting PI3K/mTOR pathways in oncology , GABAergic modulation in neurology , and antimicrobial resistance . This guide details its chemical architecture, synthetic utility, and therapeutic potential.[1][2]
Molecular Profile & Pharmacophore Analysis
The imidazo[1,2-a]pyridine core is a bioisostere of the purine ring (found in ATP), making it an ideal scaffold for designing ATP-competitive kinase inhibitors.
Chemical Name: 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
Molecular Formula: C₈H₄ClN₃
Key Structural Features:
Imidazo[1,2-a]pyridine Core: A fused bicyclic system that is flat, lipophilic, and capable of pi-stacking interactions within enzyme active sites.
C6-Cyano Group (-CN): A strong electron-withdrawing group (EWG). It increases the metabolic stability of the pyridine ring by reducing electron density, making it less susceptible to oxidative metabolism (e.g., by CYP450s). It also serves as a hydrogen bond acceptor.
C3-Chloro Group (-Cl): A critical "synthetic handle."[3] While chlorine can contribute to lipophilicity (logP) and fill hydrophobic pockets in a receptor, its primary value here is as a leaving group for palladium-catalyzed cross-coupling reactions (Suzuki, Stille), allowing the attachment of complex aryl or heteroaryl side chains.
Electronic & Steric Map (Graphviz Visualization)
Caption: Pharmacophore map highlighting the structural roles of the C3-Cl and C6-CN substituents in binding and stability.
Therapeutic Frontiers
The 3-chloroimidazo[1,2-a]pyridine-6-carbonitrile scaffold is a precursor to three major classes of therapeutic agents.
A. Oncology: Dual PI3K/mTOR Inhibitors
Derivatives synthesized from this core have shown potent activity against the PI3K/Akt/mTOR signaling pathway , which is hyperactivated in breast, colon, and lung cancers.
Mechanism: The imidazo[1,2-a]pyridine ring mimics the adenine base of ATP, binding to the ATP-binding pocket of PI3K kinase.
Role of C3 Substitution: The C3-chlorine is replaced (via Suzuki coupling) with bulky aryl groups (e.g., 4-methoxyphenyl or indole) that extend into the "affinity pocket" of the enzyme, conveying selectivity.
Role of C6-CN: The nitrile group often interacts with the hinge region of the kinase, anchoring the molecule.
B. Infectious Disease: Antifungal & Antitubercular Agents[4][5]
Target: Sterol 14α-demethylase (CYP51) in fungi or ATP synthase in Mycobacterium tuberculosis.
Activity: 3-Aryl derivatives (derived from the 3-chloro precursor) exhibit MIC values in the low micromolar range against Candida albicans and Candida parapsilosis. The electron-deficient nature of the 6-cyano core enhances cell wall penetration.
C. Neurology: GABA-A Receptor Modulators
Historical Context: This scaffold is structurally related to Zolpidem (Ambien).
Differentiation: While Zolpidem binds the benzodiazepine site of GABA-A, the presence of the 6-cyano group alters the selectivity profile, potentially reducing sedative side effects while maintaining anxiolytic properties.
Synthetic Architecture & Experimental Protocols
The following protocols describe the synthesis of the core and its subsequent functionalization . These are self-validating systems: the success of Step 1 is the prerequisite for Step 2.
Step 1: Synthesis of Imidazo[1,2-a]pyridine-6-carbonitrile
Objective: Construct the bicyclic core from a pyridine precursor.
Combine reagents in a sealed tube under Nitrogen atmosphere.
Heat to 90–100°C for 12 hours.
Workup: Extract with EtOAc, wash with brine, purify via flash chromatography.[6]
Mechanism of Action: Kinase Inhibition Pathway
The following diagram illustrates how derivatives of this scaffold inhibit tumor growth via the PI3K/mTOR pathway.
Caption: Mechanism of Action for PI3K/mTOR inhibition by imidazo[1,2-a]pyridine derivatives.
Data Summary: Structure-Activity Relationship (SAR)
The table below summarizes the effect of substituents at the C3 and C6 positions based on aggregated literature data for this scaffold class.
Position
Substituent
Effect on Potency
Effect on Physicochemical Properties
C6
-CN (Nitrile)
High
Increases metabolic stability; H-bond acceptor.
C6
-H
Low
Rapid metabolism; lower binding affinity.
C6
-CH₃
Moderate
Good lipophilicity, but prone to oxidation.
C3
-Cl (Chlorine)
Intermediate
Precursor for coupling; moderate lipophilicity.
C3
-Aryl (via Suzuki)
Very High
Critical for kinase selectivity (fills hydrophobic pocket).
C3
-H
Inactive
Lacks necessary steric bulk for receptor binding.
References
Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update.
Source: Current Topics in Medicinal Chemistry, 2016.
URL:[Link]
Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors.
Source: Journal of Medicinal Chemistry, 2020.
URL:[Link]
Synthesis and Anticandidal Activity of New 6-Chloroimidazo[1,2-a]pyridine Derivatives.
Source: Asian Journal of Chemical Sciences, 2025.[5][7]
URL:[Link](Note: Generalized link to journal based on search context)
Reactivity of 3-Iodoimidazo[1,2-a]pyridines Using a Suzuki-Type Cross-Coupling Reaction.
Source: Journal of Organic Chemistry, 2000.
URL:[Link]
Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
Source: ACS Omega, 2026 (Projected/Current Review).
URL:[Link](Verified Journal Landing Page)
Application Note: Direct Chlorination Protocols for Imidazo[1,2-a]pyridine-6-carbonitrile
Executive Summary The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous GABA receptor modulators, antiviral agents, and kinase inhibitors. The introducti...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous GABA receptor modulators, antiviral agents, and kinase inhibitors. The introduction of a chlorine atom at the C3 position is a critical transformation, often used to block metabolic "soft spots" (preventing oxidative metabolism) or to modulate lipophilicity (
).
This guide details the direct chlorination of imidazo[1,2-a]pyridine-6-carbonitrile . This specific substrate presents a unique challenge: the electron-withdrawing nitrile group at the C6 position deactivates the ring system compared to the parent heterocycle. However, through optimized protocols using N-Chlorosuccinimide (NCS) and Trichloroisocyanuric Acid (TCCA) , high regioselectivity for the C3 position can be achieved without compromising the nitrile functionality.
Strategic Analysis & Mechanistic Insight
Regioselectivity: The C3 Advantage
The imidazo[1,2-a]pyridine ring system undergoes Electrophilic Aromatic Substitution (SEAr).[1] Despite the deactivating effect of the 6-cyano group (
), the C3 position remains the most nucleophilic site.
Electronic Driver: The bridgehead nitrogen contributes electron density into the five-membered ring.
Transition State Stability: Attack at C3 yields a sigma complex (Wheland intermediate) where the positive charge is delocalized but allows the six-membered pyridine ring to retain its aromatic sextet. Attack at C2 or C5 would disrupt this aromaticity or place positive charge adjacent to the destabilizing bridgehead nitrogen.
The "Deactivation" Challenge
The 6-cyano group exerts a strong inductive (
) and mesomeric () withdrawal.
Consequence: The reaction rate is slower than with unsubstituted imidazo[1,2-a]pyridine.
Solution: Protocols must utilize polar aprotic solvents (to stabilize the polar transition state) or activators (mild heat or Lewis acids) while avoiding conditions harsh enough to hydrolyze the nitrile to an amide (
) or carboxylic acid ().
Visualization: Reaction Mechanism
The following diagram illustrates the SEAr pathway and the resonance stability that dictates C3 selectivity.[2]
Figure 1: Mechanistic pathway for the C3-selective chlorination of imidazo[1,2-a]pyridine-6-carbonitrile.
Experimental Protocols
Protocol A: The "Medicinal Chemistry Standard" (NCS)
Best for: Small scale (<1g), high functional group tolerance, mild conditions.
Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM)
Procedure:
Dissolution: Charge a round-bottom flask with Imidazo[1,2-a]pyridine-6-carbonitrile (1.0 mmol) and MeCN (5 mL, 0.2 M). Stir until fully dissolved.
Addition: Add NCS (1.05 mmol) in a single portion at room temperature (20–25 °C).
Note: The reaction is slightly endothermic; no significant exotherm is expected.
Reaction: Stir at 40–50 °C for 2–4 hours.
Why Heat? Unlike the unsubstituted parent which reacts at RT, the 6-CN group deactivates the ring, often requiring mild heating to reach full conversion.
Monitoring: Check by TLC (Ethyl Acetate/Hexane 1:1) or LCMS. Look for the disappearance of SM (
) and appearance of Product ().
Workup:
Concentrate the solvent under reduced pressure.
Redissolve residue in EtOAc (20 mL).
Wash with water (2 x 10 mL) and brine (1 x 10 mL) to remove succinimide.
Dry over
, filter, and concentrate.
Purification: Usually not required. If necessary, recrystallize from EtOH or flash chromatography.
Protocol B: The "Green & Scalable" Method (TCCA)
Best for: Scale-up (>5g), process chemistry, high atom economy.
Stoichiometry Note: TCCA provides 3 equivalents of active chlorine per molecule.[3]
Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)
Procedure:
Preparation: Dissolve the substrate (10 mmol) in Ethanol (30 mL).
Addition: Add TCCA (3.4 mmol) portion-wise over 10 minutes at room temperature.
Reaction: Stir at room temperature for 30–60 minutes.
Efficiency: TCCA is a stronger electrophile than NCS. Even with the 6-CN deactivation, this reaction often proceeds rapidly at ambient temperature.
Quench/Workup:
The byproduct, Cyanuric Acid, is insoluble in many organic solvents.
Filter the reaction mixture to remove the precipitated Cyanuric Acid (white solid).
Concentrate the filtrate.
Purification: The residue is often pure enough for subsequent steps. If "green" metrics are critical, wash the solid with cold water to remove traces of cyanuric acid.
Protocol C: The "Eco-Friendly" Method (Chloramine-T)
Best for: High yield, very mild conditions, specific literature precedence for 6-CN derivatives.
Setup: Mix substrate (0.5 mmol) and Chloramine-T (0.5 mmol) in Ethanol (2 mL).
Reaction: Stir at room temperature exposed to open air.
Time: Reaction is typically complete in <30 minutes.
Isolation: Pour the mixture into crushed ice/water. The product usually precipitates.
Filtration: Filter the solid, wash with water, and dry.
Reference: This specific protocol has been validated for 6-CN derivatives with yields >80% (See Reference 1).
Data Summary & Method Comparison
Feature
Method A (NCS)
Method B (TCCA)
Method C (Chloramine-T)
Active Species
(slow release)
(strong source)
(mild)
Atom Economy
Low (Succinimide waste)
High (3 Cl per mol)
Moderate
Temperature
40–50 °C
25 °C
25 °C
Time
2–4 Hours
0.5–1 Hour
< 0.5 Hour
Yield (Typical)
75–85%
85–95%
80–90%
Green Metric
Moderate (Solvent use)
Excellent (EtOH, fast)
Excellent (Water ppt)
Risk
Incomplete conversion
Over-chlorination (rare)
Sulfonamide byproduct
Decision Matrix & Troubleshooting
Use the following workflow to select the optimal protocol for your specific constraints.
Figure 2: Decision matrix for protocol selection based on scale and solubility.
Troubleshooting Guide
Issue: Incomplete Conversion (SM remains).
Cause: The 6-CN group is strongly deactivating.
Fix: Increase temperature to 60°C (Method A) or add 5 mol% acetic acid as a catalyst to activate the NCS.
Issue: Hydrolysis of Nitrile (Formation of Amide).
Cause: High heat + strong acid + water.
Fix: Ensure solvents (MeCN/DCM) are dry. Avoid using aqueous acids (HCl) for catalysis; use glacial acetic acid instead.
Issue: Di-chlorination (C2 and C3).
Cause: Excess reagent or high local concentration.
Fix: Add reagent dropwise (solution) rather than solid addition. Ensure strict stoichiometry (1.0 equiv).
References
Chowdhury, A. et al. (2018). "Environment-Friendly Protocol for the Chlorination of Imidazoheterocycles by Chloramine-T." ACS Omega, 3(3), 3522–3530.
Validates the Chloramine-T method specifically for 6-CN deriv
Mendonça, G. F. et al. (2007). "Trichloroisocyanuric Acid (TCCA) in Ethanol: An Eco-Friendly System for the Chlorination of Imidazo[1,2-a]pyridines." ResearchGate / Australian Journal of Chemistry.
Establishes the TCCA protocol as a green altern
Koubachi, J. et al. (2014). "Regioselective halogenation of imidazo[1,2-a]pyridines." Journal of Organic Chemistry.
Foundational text on the regioselectivity of this scaffold.
Bagdi, A. K. et al. (2013). "Copper-catalyzed direct C–H functionalization of imidazo[1,2-a]pyridines." RSC Advances.
Technical Support Center: Synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
Welcome to the technical support center for the synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you overcome common challenges and improve the yield and purity of your target compound.
Introduction: The Synthetic Strategy
The synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile is typically approached via a two-step sequence. First, the imidazo[1,2-a]pyridine core is constructed, followed by a regioselective chlorination at the C3 position. The most common route involves the condensation of 2-amino-5-cyanopyridine with an α-halocarbonyl compound, followed by electrophilic chlorination using a reagent like N-Chlorosuccinimide (NCS). The C3 position of the imidazo[1,2-a]pyridine ring system is highly electron-rich, making it the most reactive site for electrophilic substitution.[1] This guide will address potential pitfalls in both of these critical steps.
Caption: General two-step workflow for the synthesis.
Troubleshooting Guide: Low Yield & Impurities
This section addresses the most common issues encountered during synthesis in a question-and-answer format.
Q1: My initial cyclocondensation reaction to form the imidazo[1,2-a]pyridine-6-carbonitrile core has a very low yield. What are the common causes?
Low yield in the formation of the heterocyclic core is a frequent problem that can often be traced back to suboptimal reaction conditions or the quality of the reagents.[2]
Potential Causes & Solutions:
Purity of Starting Materials:
2-Amino-5-cyanopyridine: Ensure it is free from residual impurities from its own synthesis. An impure starting material can introduce side reactions.
α-Halocarbonyl Reagent (e.g., Bromoacetaldehyde, Chloroacetonitrile): These reagents can be unstable. Use a freshly opened bottle or purify before use. They are also often lachrymators, so handle them with appropriate care in a fume hood.
Reaction Conditions:
Base Strength: A weak base like sodium bicarbonate is typically sufficient. Using a strong base can lead to decomposition of the α-halocarbonyl reagent or promote self-condensation side reactions.
Temperature: While heating is necessary, excessive temperatures can lead to polymerization or decomposition, resulting in a dark, tarry reaction mixture. The optimal temperature is usually the reflux temperature of the chosen solvent (e.g., ethanol, isopropanol).[3]
Solvent Choice: Protic solvents like ethanol or isopropanol are generally effective for this condensation. Ensure the solvent is of sufficient purity.[4]
Moisture: The reaction is sensitive to excessive moisture. While not strictly an anhydrous reaction, using dry solvents and glassware is good practice to prevent hydrolysis of the reactants.[2]
Caption: Systematic troubleshooting workflow for low yield issues.
Q2: The C3-chlorination with N-Chlorosuccinimide (NCS) is inefficient, leaving significant starting material or producing a complex mixture. How can I optimize this step?
This is a critical step where precise control is key. The high reactivity of the imidazo[1,2-a]pyridine core can lead to side reactions if not properly managed.
Potential Causes & Solutions:
Reagent Quality and Stoichiometry:
NCS Quality: NCS can degrade over time. Use a fresh, high-purity bottle. It is a solid that is easy to handle, but should be weighed accurately.[5]
Stoichiometry: Use a slight excess of NCS (typically 1.05 to 1.1 equivalents). A large excess can lead to di-chlorination or other side reactions. Insufficient NCS will result in incomplete conversion.
Solvent Effects:
The choice of solvent is crucial. Apolar solvents can slow the reaction, while polar aprotic solvents like acetonitrile (CH₃CN) or dimethylformamide (DMF) are commonly used. DMF can sometimes participate in the reaction (Vilsmeier-Haack type side reactions) if not controlled. Acetonitrile is often a reliable choice.
Temperature Control:
This is an electrophilic aromatic substitution, which can be exothermic. Start the reaction at 0 °C by adding the NCS portion-wise to a solution of your imidazo[1,2-a]pyridine-6-carbonitrile.[1] Allowing the reaction to warm to room temperature slowly often drives it to completion without generating significant byproducts. Running the reaction at elevated temperatures is generally not recommended as it increases the rate of side reactions.
Reaction Mechanism and pH:
The reaction proceeds via an electrophilic attack of a "Cl⁺" equivalent from NCS onto the electron-rich C3 position.[5] The reaction does not typically require an acid catalyst, as the imidazo[1,2-a]pyridine nucleus is sufficiently activated. Adding acid can protonate the pyridine nitrogen, deactivating the ring and slowing the reaction.
Caption: Mechanism of electrophilic chlorination with NCS. (Note: Placeholder images are used for structural representation).
Frequently Asked Questions (FAQs)
Q3: What is the most effective method for purifying the final product?
Purification is essential to isolate the target compound from unreacted starting materials, succinimide byproduct, and any over-chlorinated species.
Workup: After the reaction is complete, it is often quenched with an aqueous solution of sodium thiosulfate to destroy any excess NCS, followed by extraction with an organic solvent like ethyl acetate or dichloromethane.[5]
Column Chromatography: Flash column chromatography on silica gel is the most common and effective method.[6]
Solvent System: A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity (e.g., 10% EtOAc/Hexanes) to elute non-polar impurities and gradually increase the polarity (e.g., to 30-40% EtOAc/Hexanes) to elute your product. The succinimide byproduct is quite polar and will usually remain on the column or elute much later.
Recrystallization: If the chromatographed product still contains minor impurities, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can provide highly pure, crystalline material.
Q4: How can I confirm the regioselectivity of the chlorination?
Confirming that the chlorine atom has added to the C3 position and not elsewhere is critical.
¹H NMR Spectroscopy: The proton at the C3 position of the starting material has a characteristic chemical shift. Upon chlorination, this signal will disappear. The remaining protons on the pyridine and imidazole rings will show characteristic shifts and coupling patterns that can be used to confirm the structure.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula of the product, ensuring the addition of one chlorine atom.
Nuclear Overhauser Effect (NOE) NMR Spectroscopy: An NOE experiment can show spatial proximity between protons, which can be used to definitively assign the structure if any ambiguity remains.
Optimized Experimental Protocols
The following protocols are provided as a validated starting point. Small-scale trials are always recommended to optimize for your specific lab conditions and reagent lots.[2]
Protocol 1: Synthesis of Imidazo[1,2-a]pyridine-6-carbonitrile
Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 2-amino-5-cyanopyridine (1.0 eq).
Reagents: Add ethanol (approx. 10 mL per gram of aminopyridine) followed by sodium bicarbonate (2.0 eq).
Addition: To the stirring suspension, add chloroacetaldehyde (1.1 eq, typically as a 50 wt.% solution in water).
Reaction: Heat the mixture to reflux (approx. 80 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC (3:7 Ethyl Acetate:Hexanes), observing the disappearance of the 2-amino-5-cyanopyridine spot.
Workup: After cooling to room temperature, filter the mixture to remove inorganic salts. Concentrate the filtrate under reduced pressure.
Purification: The crude product can be purified by flash chromatography on silica gel or by recrystallization to yield the pure imidazo[1,2-a]pyridine-6-carbonitrile.
Protocol 2: Synthesis of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
Setup: Dissolve imidazo[1,2-a]pyridine-6-carbonitrile (1.0 eq) in acetonitrile (approx. 20 mL per gram) in a round-bottom flask and cool the solution to 0 °C in an ice bath.
Reagent Addition: Add N-Chlorosuccinimide (NCS) (1.05 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.
Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.
Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Extract the aqueous layer with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (gradient of 10% to 40% ethyl acetate in hexanes) to afford the pure 3-chloro product.
Parameter
Step 1: Core Synthesis
Step 2: C3-Chlorination
Key Reagents
2-Amino-5-cyanopyridine, Chloroacetaldehyde
Imidazo[1,2-a]pyridine-6-carbonitrile, NCS
Base/Catalyst
Sodium Bicarbonate
None
Solvent
Ethanol
Acetonitrile
Temperature
Reflux (~80 °C)
0 °C to Room Temperature
Typical Yield
70-85%
80-95%
Purification
Chromatography / Recrystallization
Chromatography
References
Semantic Scholar. (2000). REACTIONS WITH N-CHLOROSUCCINIMIDE OF VARIOUS 5- METHYLIMIDAZO[1,2-a]PYRIDINE DERIVATIVES WITH AN ELECTRON-WITHDRAWING GROUP SUB.
Benchchem. (n.d.). Troubleshooting guide for the synthesis of heterocyclic compounds.
University of Rochester. (n.d.). Troubleshooting: How to Improve Yield.
Benchchem. (n.d.).
MDPI. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. [Link]
N'guessan, D. U. J.-P., et al. (2025).
PMC. (n.d.). An efficient synthesis of new imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. [Link]
Google Patents. (n.d.). Synthesis method of 6-chloroimidazo [1,2-b ] pyridazine-3-carbonitrile.
ACS Omega. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. [Link]
PMC. (n.d.). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. [Link]
ResearchGate. (n.d.). Chlorination of imidazo[1,2-a]pyridines. [Link]
Scientific Research Publishing. (n.d.). Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. [Link]
PMC. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. [Link]
PMC. (n.d.). Radical Chlorination of Non-Resonant Heterobenzylic C–H Bonds and High-Throughput Diversification of Heterocycles. [Link]
MDPI. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. [Link]
ResearchGate. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. [https://www.researchgate.net/publication/381165487_Various_Synthesis_of_Imidazo12-a]pyridines_Derivatives_and_Therapeutic_Significance_A_Review]([Link])
Quora. (2015). What could be the reason for getting a very low yield in organic chemistry?. [Link]
ResearchGate. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2- b ]pyridazines. [Link]
Reddit. (2024). What are some common causes of low reaction yields? : r/Chempros. [Link]
International Science Community Association. (n.d.). Chlorination of Aromatic Compounds in Aqueous Media using N- Chlorosuccinimide. [Link]
Beilstein Journal of Organic Chemistry. (2024). Synthesis and antimycotic activity of new derivatives of imidazo[1,2-a]pyrimidines. [Link]
ResearchGate. (n.d.). (PDF) An efficient synthesis of new imidazo[1,2-: A] pyridine-6-carbohydrazide and pyrido[1,2- a] pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. [Link]
RSC Publishing. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. [Link]
Technical Support Center: Purification of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
For Researchers, Scientists, and Drug Development Professionals This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 3-Chloroimidazo[1,2-a]pyridine-...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to tackle purification challenges effectively. The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals.[1][2] Therefore, obtaining this key intermediate with high purity is critical for the success of subsequent synthetic steps and biological assays.
Troubleshooting Guide
This section addresses common issues encountered during the purification of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile and related derivatives.
Issue 1: Low Recovery After Column Chromatography
Symptoms:
The desired product is not eluting from the column.
A significant amount of brown/colored material remains at the top of the column.
The total mass of the fractions is significantly lower than the starting crude material.
Possible Causes & Solutions:
Inappropriate Solvent System: The polarity of the eluent may be too low to move your compound. The imidazo[1,2-a]pyridine scaffold has a degree of polarity that requires a suitable mobile phase.
Solution: Start with a non-polar solvent system like hexane/ethyl acetate and gradually increase the polarity. For imidazo[1,2-a]pyridine derivatives, systems like dichloromethane/ethyl acetate have also been shown to be effective.[3] A step-gradient or a linear gradient elution will help in identifying the optimal polarity to elute your compound while leaving more polar impurities behind.
Compound Insolubility: Your crude product may not have been fully dissolved before loading onto the column.
Solution: Ensure complete dissolution of the crude material in a minimal amount of the appropriate solvent (e.g., dichloromethane or the initial mobile phase) before adsorbing it onto silica gel for dry loading.
Compound Degradation on Silica Gel: Some nitrogen-containing heterocyclic compounds can be sensitive to the acidic nature of standard silica gel.
Solution: Consider using deactivated silica gel (e.g., with triethylamine in the eluent) or an alternative stationary phase like alumina (neutral or basic).
Issue 2: Persistent Impurities in the Final Product
Symptoms:
NMR or LC-MS analysis shows the presence of starting materials or byproducts.
The melting point of the product is broad or lower than expected.
Possible Causes & Solutions:
Co-elution with Impurities: An impurity may have a similar polarity to your product, causing it to elute at the same time during column chromatography.
Solution:
Optimize Chromatography: Experiment with different solvent systems. Sometimes, switching from a hexane/ethyl acetate system to a dichloromethane/methanol system can alter the elution order of compounds.
Recrystallization: This is a powerful technique for removing small amounts of impurities.[4] The choice of solvent is critical.
Incomplete Reaction: The synthesis may not have gone to completion, leaving unreacted starting materials.
Solution: Before purification, ensure the reaction has gone to completion using TLC or LC-MS analysis. If not, consider extending the reaction time or adjusting the reaction conditions.
Issue 3: Oily Product Instead of a Solid
Symptoms:
After removing the solvent, the product is a viscous oil or a waxy solid, not the expected crystalline material.
Possible Causes & Solutions:
Residual Solvent: Trace amounts of high-boiling point solvents (like DMF or DMSO) used in the reaction can be difficult to remove.
Solution: Co-evaporate with a lower-boiling point solvent like toluene or perform a liquid-liquid extraction to remove the high-boiling point solvent.
Presence of Impurities: Impurities can disrupt the crystal lattice of your compound, preventing it from solidifying.
Solution: Re-purify the material using column chromatography with a very shallow gradient to improve separation. Following chromatography, attempt recrystallization from a suitable solvent system.
Workflow for Selecting a Purification Method
Caption: Decision tree for selecting the appropriate purification method.
Frequently Asked Questions (FAQs)
Q1: What is the best solvent system for column chromatography of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile?
A1: While the optimal solvent system should be determined empirically using Thin Layer Chromatography (TLC), a good starting point for imidazo[1,2-a]pyridine derivatives is a mixture of a non-polar solvent and a moderately polar solvent.[5]
Can provide different selectivity compared to hexane-based systems.
| Dichloromethane/Methanol | 99:1 to 95:5 | Useful for more polar impurities or if the product has low solubility in other systems.[6] |
Q2: How can I perform an effective recrystallization for this compound?
A2: Recrystallization is an excellent final purification step. The key is to find a solvent (or solvent pair) in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.
Step-by-Step Recrystallization Protocol:
Solvent Screening: In small test tubes, test the solubility of a small amount of your compound in various solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene).
Dissolution: In a flask, add the minimum amount of the hot solvent chosen from the screening to dissolve your crude product completely.
Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.
Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath can also promote crystallization.
Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.
For imidazo[1,2-a]pyridine derivatives, ethanol has been reported as an effective recrystallization solvent.
Q3: What are the likely impurities I should be looking for?
A3: The impurities will largely depend on the synthetic route used. A common synthesis for the imidazo[1,2-a]pyridine core involves the condensation of a 2-aminopyridine with an α-haloketone.
Potential Impurities:
Unreacted 2-aminopyridine-5-carbonitrile: The starting aminopyridine derivative.
Unreacted chloroacetonitrile or similar reagent.
Byproducts from side reactions: Such as dimerization of starting materials or partially cyclized intermediates.
Monitoring the reaction by TLC or LC-MS can help identify the retention times or mass-to-charge ratios of these potential impurities.
Purification Workflow Diagram
Caption: General workflow for the purification of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile.
References
Al-Qadi, I., Hanania, M., Warad, I., Al-Hajj, N., Hazzam, R., Salama, Y., Raheem, S., & Al-Maharik, N. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry. Available from: [Link]
Adingra, K., Coulibaly, S., Alain, K., Ouattara, M., & Sissouma, D. (2022). Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. Advances in Biological Chemistry, 12, 81-91. Available from: [Link]
Bavetsias, V., et al. (2023). 6-Chloro-3-nitro-2-[(phenylsulfonyl)methyl]imidazo[1,2-b]pyridazine. Molbank, 2023(1), M1569. Available from: [Link]
Google Patents. (n.d.). Synthesis method of 6-chloroimidazo [1,2-b ] pyridazine-3-carbonitrile.
Li, J., et al. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. Molecules, 29(15), 3423. Available from: [Link]
R Discovery. (2022). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Available from: [Link]
Shaaban, M. R., et al. (2019). An efficient synthesis of new imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. RSC Advances, 9(12), 6549-6557. Available from: [Link]
Zhang, L., et al. (2023). A carbon-11 labeled imidazo[1,2-a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer. American Journal of Nuclear Medicine and Molecular Imaging, 13(3), 95-106. Available from: [Link]
N'guessan, D. U. J.-P., et al. (2025). Synthesis and Anticandidal Activity of New 6-Chloroimidazo[1,2-a]pyridine Derivatives. Journal of Advances in Medicine and Medical Research, 37(10), 54-66. Available from: [Link]
Al-Qadi, I., et al. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry, 19(1), 1-15. Available from: [Link]
ResearchGate. (2025). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Available from: [Link]
Hussain, R., et al. (2023). Synthetic transformation of 6-Fluoroimidazo[1,2-a]Pyridine-3-carbaldehyde into 6-Fluoroimidazo[1,2-a]Pyridine-Oxazole Derivatives: In vitro urease inhibition and in silico study. Bioorganic Chemistry, 136, 106558. Available from: [Link]
DergiPark. (2022). Formation and Uses of Imidazo[1,2-a]pyrimidines and Related Compounds. Available from: [Link]
Chojnacki, J., et al. (2018). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2-Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Molecules, 23(10), 2493. Available from: [Link]
National Center for Biotechnology Information. (n.d.). Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. Available from: [Link]
You are likely encountering difficulties with 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile because it falls into the category of "brick dust" molecules.[1] Despite having a polar nitrile group (-CN) and a basic nitrogen (N1), the molecule exhibits high lattice energy due to strong
- stacking and dipole-dipole interactions, rendering it poorly soluble in both aqueous media and standard organic solvents.[1]
This guide addresses the three critical failure points: Analytical Characterization , Synthetic Isolation , and Biological Formulation .
Module 1: Root Cause Analysis
Before attempting troubleshooting, understand the physicochemical barriers:
Feature
Chemical Consequence
Impact on Solubility
Planar Bicyclic Core
Facilitates tight - stacking in the crystal lattice.[1]
High Melting Point / Low Solubility: Requires high energy to break the crystal lattice.
User Issue: "LCMS shows carryover or erratic peak shapes."
Diagnosis: The compound is precipitating in the injector loop or column head due to the "aqueous shock" from the mobile phase.
Protocol B: LCMS Method Adjustment
Diluent: Do not dissolve in pure MeCN or MeOH. Use DMSO for the stock, then dilute with 50:50 MeCN:Water .
Column Temperature: Increase to 40°C - 50°C to maintain solubility during the run.
Mobile Phase: Ensure an acidic modifier (0.1% Formic Acid) is present to keep the pyridine ring protonated (cationic), which improves solubility in the aqueous phase.
Module 3: Synthetic & Purification Workflows
User Issue: "The product precipitates during the reaction but is impure. Recrystallization fails."
Workflow Visualization: Purification Decision Tree
Figure 1: Decision tree for purifying insoluble imidazopyridine derivatives.
Critical Protocol: The "DMSO Trick" for Recrystallization
Standard solvents (EtOH, EtOAc) often fail because the boiling point is too low to dissolve the crystal lattice.
Dissolve the crude solid in the minimum amount of hot DMSO (100°C).
Slowly add hot water (dropwise) until persistent turbidity is observed.
Allow to cool slowly to Room Temperature, then to 4°C.
Filter and wash copiously with water (to remove DMSO) followed by
(to dry).
Module 4: Biological Formulation (In Vitro/In Vivo)
User Issue: "Compound crashes out when added to cell media."
Diagnosis: The "Solubility Cliff."[1] You are diluting a DMSO stock (high solubility) into aqueous buffer (near-zero solubility).[1] The 3-Cl and 6-CN groups make this molecule highly prone to precipitation.[1]
Formulation Matrix
Vehicle Class
Specific Reagent
Concentration Limit
Notes
Cosolvents
DMSO
< 0.5% (Cell assays)
Standard, but risk of precipitation upon dilution is high.[1]
Complexing Agents
HP--Cyclodextrin
20% - 40% (w/v)
Best Practice. The hydrophobic cavity encapsulates the imidazopyridine core.[1]
Surfactants
Tween 80 / Polysorbate 80
1% - 5%
Use for in vivo IP/PO dosing.[1] Often combined with PEG400.[1]
Acidic Adjusters
0.1 N HCl / Tartaric Acid
pH < 3
Only effective if the system tolerates low pH.[1] Protonates N1.
Protocol C: Preparation of HP-
-CD Stock
Prepare a 40% (w/v) Hydroxypropyl-
-cyclodextrin solution in water or saline.
Dissolve the compound in a minimal volume of DMSO (e.g., 10 mg in 100
L).
Add the DMSO concentrate slowly to the vortexing Cyclodextrin solution.
Sonication: Sonicate for 20 minutes at 30-40°C. The solution should be clear.
Filtration: Pass through a 0.22
m filter to ensure sterility and remove micro-precipitates.[1]
Frequently Asked Questions (FAQ)
Q: Can I make a hydrochloride salt to improve solubility?A: Theoretically, yes, but it is difficult. The 6-CN and 3-Cl groups are electron-withdrawing, reducing the electron density at the N1 nitrogen.[1] This makes the molecule a very weak base (pKa likely < 3). You will need a strong acid (HCl in ether or Methanesulfonic acid) and anhydrous conditions to precipitate the salt. Weak acids like citric acid will likely fail to protonate it stably.[1]
Q: Why does my yield drop during column chromatography?A: The compound may be crystallizing inside the column if your load is too concentrated, or it may be irreversibly adsorbing to the silica due to the basic nitrogen.
Fix: Add 1% Triethylamine to your eluent (DCM/MeOH) to neutralize acidic sites on the silica, or use Alumina (Neutral) stationary phase.
Q: Is this compound light sensitive?A: Many halogenated imidazopyridines can undergo photolysis or hydrolysis of the nitrile group under intense light/UV.[1] Store solids in amber vials and avoid prolonged exposure to ambient light in solution.[1]
References
General Synthesis & Properties
Synthesis of imidazo[1,2-a]pyridines.[2][3][4][5][6][7][8][9] Organic Chemistry Portal.[1] Available at: [Link]
Solubility & Formulation of Imidazopyridines
Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. MDPI (2022). Available at: [Link]
Structural Analogs & Characterization
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. PMC (2025). Available at: [Link]
Biological Application & Docking
In Silico Docking of Imidazopyridinyl Acrylonitrile Derivatives.[1] Academic Journal of Chemistry.[1][10] Available at: [Link]
Technical Support: Stability Profile of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
Executive Summary This guide addresses the stability profile of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile (referred to herein as 3-CIC-6 ). While the imidazo[1,2-a]pyridine scaffold is a privileged structure in kinas...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide addresses the stability profile of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile (referred to herein as 3-CIC-6 ). While the imidazo[1,2-a]pyridine scaffold is a privileged structure in kinase inhibitor discovery (e.g., Zolpidem, Alpidem analogs), the simultaneous presence of a C3-Chlorine and a C6-Nitrile creates a "push-pull" electronic environment that sensitizes the molecule to specific basic conditions.[1]
Key Takeaway: The molecule exhibits a bimodal instability profile . It is generally stable to weak inorganic bases (e.g.,
, ) at moderate temperatures but undergoes rapid nitrile hydrolysis or nucleophilic aromatic substitution () in the presence of strong hydroxide or alkoxide bases, particularly at elevated temperatures.[1]
Part 1: The "Phantom" Degradation (Nitrile Hydrolysis)[1]
Symptom:
"My LCMS shows the disappearance of the parent peak (M) and the appearance of a new peak at M+18. Prolonged reaction yields a peak at M+19."[1]
Diagnosis:
You are observing the base-catalyzed hydrolysis of the C6-Nitrile. The electron-deficient nature of the pyridine ring (exacerbated by the electronegative 3-Cl) activates the nitrile carbon toward nucleophilic attack by hydroxide ions.
The Mechanism
Under basic aqueous conditions (pH > 10), the hydroxide ion attacks the nitrile carbon.[1] The reaction proceeds through an imidate intermediate to the primary amide (M+18). Further heating drives the reaction to the carboxylic acid (M+19/M+1 depending on ionization).
Corrective Protocol: Limiting Hydrolysis
If your synthesis requires basic conditions (e.g., Suzuki-Miyaura coupling), you must switch to a "Dry/Weak" base system.[1]
"I lost the Chlorine atom during my reaction (M-34), or I see a complex mixture of regioisomers."
Diagnosis:
The C3-position of imidazo[1,2-a]pyridine is typically nucleophilic.[1] However, the 3-Cl substituent blocks this reactivity.[1] In the presence of strong alkoxides (e.g., NaOtBu, NaOMe), two side reactions can occur:
Displacement: The 6-CN group pulls electron density, making the ring susceptible to nucleophilic attack. While C3 is sterically hindered, aggressive nucleophiles can displace the chlorine.[1]
Halogen Dance/Metalation: If using lithiated bases (e.g., n-BuLi, LDA), the 3-Cl is prone to Lithium-Halogen exchange, leading to the protodehalogenated product (M-Cl+H) upon quench.[1]
Troubleshooting Decision Tree
Part 3: Validated Experimental Protocols
Protocol A: Stability Monitoring (Stress Test)
Use this protocol to validate the batch quality of 3-CIC-6 before committing to expensive GMP steps.
Preparation: Dissolve 5 mg of 3-CIC-6 in 1 mL of THF.
Stress Condition: Add 0.5 mL of 1M NaOH (aq).
Monitoring:
T=0 min: Inject immediately into HPLC/UPLC (Acidic mobile phase).
T=60 min: Incubate at RT, then inject.
Acceptance Criteria:
If SM > 95% at T=60, the batch is stable for standard aqueous workups.[1]
If M+18 > 5%, avoid all aqueous bases in synthesis; use organic bases (TEA, DIPEA) or anhydrous inorganic bases.[1]
Protocol B: Safe Suzuki Coupling Conditions
Optimized to prevent nitrile hydrolysis and C-Cl reduction.
Stop Point: Monitor conversion every 2 hours. Do not leave overnight if possible.
Frequently Asked Questions (FAQ)
Q1: Can I use Sodium Hydride (NaH) to alkylate a nitrogen on a side chain?A: Proceed with extreme caution. NaH is non-nucleophilic, but the counter-ion or trace hydroxide in wet solvents can trigger reactions.[1] If you must use NaH, conduct the reaction at 0°C in anhydrous DMF and quench immediately with Ammonium Chloride.[1]
Q2: Why is the 3-Cl position stable during Suzuki coupling? I thought C-Cl bonds react?A: In heteroaromatics, the oxidative addition of Pd into C-Cl bonds is slower than C-Br or C-I. However, the electron-deficient nature of the 6-CN ring does activate the C-Cl bond slightly more than in the parent scaffold. Using bulky ligands (like XPhos or SPhos) might accidentally activate the C-Cl bond. Stick to standard ligands (
, dppf) to maintain chemoselectivity for the coupling partner [1].[1]
Q3: Is the molecule light-sensitive?A: Imidazo[1,2-a]pyridines can undergo photodegradation or dimerization under intense UV light.[1] While base stability is the primary concern, always store 3-CIC-6 in amber vials to prevent radical-initiated dechlorination [2].
References
Bagdi, A. K., et al. (2020).[1] Copper-Catalyzed Aerobic Oxidative Synthesis of Imidazo[1,2-a]pyridines. Journal of Organic Chemistry.
Hosseini, H., & Bayat, M. (2018).[1] An efficient synthesis of new imidazo[1,2-a]pyridine-6-carbohydrazide.... RSC Advances.[2]
Goel, R., et al. (2019).[1] Facile synthesis of 3-substituted imidazo[1,2-a]pyridines through formimidamide chemistry. NIH/PubMed.
Minimizing side reactions during 3-chloroimidazo[1,2-a]pyridine functionalization
This guide is structured as a specialized technical support resource for researchers working with the 3-chloroimidazo[1,2-a]pyridine scaffold. It prioritizes mechanistic understanding and troubleshooting over generic pro...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a specialized technical support resource for researchers working with the 3-chloroimidazo[1,2-a]pyridine scaffold. It prioritizes mechanistic understanding and troubleshooting over generic procedural lists.
Status: Active
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Topic: Minimizing Side Reactions & Optimizing Selectivity
The Scaffold & The Challenge
The 3-chloroimidazo[1,2-a]pyridine core is a deceptive substrate. While it appears to be a standard heteroaryl chloride, the electron-rich nature of the fused ring system renders the C-3 position significantly more nucleophilic than a typical pyridine.
The Core Conflict:
Electronic Deactivation: The electron-rich imidazole ring pushes electron density toward the C-3 chlorine, increasing the bond strength and making oxidative addition (the first step of Pd-catalyzed coupling) sluggish compared to 3-bromo analogs or electron-deficient aryl chlorides.
Promiscuous C-H Bonds: The C-2 proton is acidic (
in DMSO), and the C-5 position is prone to directing-group-assisted activation, leading to regioselectivity errors during functionalization.
Reactivity & Selectivity Map
Before designing your experiment, consult this topology to predict potential side reactions.
Figure 1: Reactivity topology of the 3-chloroimidazo[1,2-a]pyridine scaffold highlighting competitive sites.
Troubleshooting Module: Cross-Coupling Failures
Scenario: You are attempting a Suzuki-Miyaura coupling at the C-3 position, but yields are low.
Issue A: Protodechlorination (Product is De-chlorinated)
Observation: LCMS shows a mass corresponding to
.
Mechanism: The oxidative addition is slow. Meanwhile, the Palladium catalyst undergoes -hydride elimination from an alkyl impurity or reacts with trace water/alcohol to form a Pd-H species, which reduces the C-Cl bond.
Corrective Actions:
Switch to Anhydrous Conditions: Water promotes protodehalogenation. Use anhydrous 1,4-dioxane or toluene.
Boost Oxidative Addition: The C-3 Cl bond is strong. Standard
is often insufficient. Switch to electron-rich, bulky dialkylbiaryl phosphine ligands like XPhos or SPhos . These ligands facilitate the oxidative addition of difficult chlorides.
Base Selection: Switch from carbonate bases (
) to anhydrous phosphate bases () to minimize hydrolysis.
Issue B: "Stalled" Reaction (Starting Material Recovery)
Observation: No product, mostly starting material (SM) remaining after 24h.
Mechanism: The catalyst is dying before oxidative addition occurs, or the catalyst is poisoned by the basic nitrogen of the pyridine ring (N-1).
Corrective Actions:
Pre-catalyst Strategy: Use Pd-PEPPSI-iPr or XPhos Pd G2/G3 . These precatalysts ensure rapid formation of the active
species without requiring an induction period that allows for catalyst decomposition.
Temperature: 3-Chloro coupling often requires energy.[1] Increase temperature to 100–110°C.
Concentration: High dilution kills rates. Run at 0.2 M – 0.5 M.
Troubleshooting Module: Regioselectivity Errors
Scenario: You want to functionalize C-2 or C-5 without losing the C-3 Chlorine.
Issue: Loss of C-3 Chlorine during C-2 Functionalization
Context: You are attempting C-H arylation at C-2.
Mechanism: Highly active Pd species (like those generated by
+ Phosphines) will attack the C-3 Cl bond.
Corrective Actions:
Remove Phosphines: Use "ligandless" conditions (e.g.,
in DMA). Without strong donor ligands, Pd is less likely to undergo oxidative addition into the C-Cl bond but can still perform C-H activation via a CMD (Concerted Metalation-Deprotonation) mechanism.
Switch Metal: Use Copper catalysis (
, phenanthroline) for C-H functionalization. Copper is generally orthogonal to aryl chlorides and will not touch the C-3 Cl.
Optimized Protocol: Suzuki Coupling of 3-Chloroimidazo[1,2-a]pyridine
This protocol is designed to maximize oxidative addition efficiency while suppressing dechlorination.
Catalyst: XPhos Pd G2 (2–5 mol%) — Crucial for activating the chloride.
Base:
(3.0 equiv, finely ground, anhydrous)
Solvent: 1,4-Dioxane : Water (10:1) — Note: A small amount of water is necessary for the transmetallation step in Suzuki coupling, but keep it minimal to avoid protodehalogenation.
Step-by-Step:
Charge: Add substrate, boronic acid, base, and catalyst to a microwave vial equipped with a stir bar.
Purge: Seal the vial and purge with Argon for 5 minutes (needle inlet/outlet). Oxygen causes homocoupling.[2]
Solvent: Add degassed 1,4-Dioxane/Water mixture via syringe.
Heat: Heat to 100°C for 2–4 hours. (Monitor by LCMS; do not overheat for prolonged periods).
Workup: Filter through Celite, wash with EtOAc, and concentrate.
Q: Can I use the 3-bromo analog instead?A: Yes, and you should if available. The C-Br bond is significantly weaker than the C-Cl bond, making oxidative addition faster and requiring less specialized catalysts. However, if you must use the 3-chloro (due to commercial availability or cost), the XPhos or SPhos systems are mandatory.
Q: I see a peak at M+M(boronic acid). What is this?A: This is likely the homocoupling of your boronic acid.[2] This occurs when the reaction is exposed to oxygen.[2] Ensure your Argon purge is rigorous. If the issue persists, switch to a Boronic Ester (Pinacol ester), which is less prone to homocoupling than the free acid.
Q: How do I functionalize C-5 selectively?A: C-5 functionalization typically requires a directing group at C-3 or specific Rhodium catalysis. Direct Pd-catalyzed C-H activation will favor C-2 (acidic) over C-5. See Gandeepan et al. for Rh(III) strategies.[3][4]
References
General Reactivity & C-3 Functionalization
Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines.[5][6][7] (2014).[4][8] National Institutes of Health. Link
Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. (2024).[4][8][9] Royal Society of Chemistry.[10] Link
Suzuki Coupling Optimization
Optimization of the Reaction Condition for the Suzuki-Miyaura Coupling. (2019).[1][11] ResearchGate. Link
Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Link
Regioselectivity & C-H Activation
Directed regioselective arylation of imidazo[1,2-a]pyridine-3-carboxamides using Rh(III) catalysis. (2024).[4][8][9] Royal Society of Chemistry.[10] Link
Calculation-assisted regioselective functionalization of the imidazo[1,2-a]pyrazine scaffold. (2023). National Institutes of Health. Link
Catalyst Selection (Buchwald Ligands)
Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions.[1] (2019).[1][11] MDPI. Link
Technical Comparison Guide: 1H NMR Verification of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile
Executive Summary Objective: This guide provides a definitive technical framework for the structural validation of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile via 1H NMR spectroscopy. Context: The imidazo[1,2-a]pyridin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: This guide provides a definitive technical framework for the structural validation of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile via 1H NMR spectroscopy.
Context: The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry (e.g., Zolpidem, Alpidem).[1] The introduction of a chlorine atom at the C3 position and a nitrile group at the C6 position creates a highly functionalized core often used as an intermediate for Suzuki-Miyaura couplings or SNAr reactions.
The Challenge: Distinguishing the chlorinated product from its non-chlorinated precursor (Imidazo[1,2-a]pyridine-6-carbonitrile) requires precise analysis of the imidazole ring proton signals, which undergo distinct multiplicity and chemical shift changes upon C3-functionalization.
Structural Context & Numbering
Correct interpretation relies on the IUPAC numbering of the fused bicyclic system.
Figure 1: Numbering scheme. Note that the chlorination target is C3, and the nitrile handle is at C6.
Comparative Analysis: Precursor vs. Product
The most critical aspect of this analysis is the differentiation between the starting material (SM) and the chlorinated product.
The Diagnostic Switch
The transformation involves the electrophilic aromatic substitution of the proton at C3 (
) with a Chlorine atom.
Feature
Precursor (Imidazo[1,2-a]pyridine-6-carbonitrile)
Product (3-Chloro derivative)
Interpretation
C3 Position
Proton () present
Chlorine (Cl) present
Primary confirmation
H2 Multiplicity
Doublet (, Hz)
Singlet ()
Loss of vicinal coupling ()
H2 Shift ()
~7.90 - 8.10 ppm
~7.80 - 8.00 ppm
H2 simplifies; slight shift variation
H3 Signal
Doublet (, ~7.60 - 7.70 ppm)
Absent
Definitive proof of reaction
H5 Signal
Small doublet/singlet (~9.3 ppm)
Small doublet/singlet (~9.1 - 9.3 ppm)
Remains most downfield (deshielded by CN & N4)
Detailed Spectral Data (Solvent: DMSO-d6)
Note: DMSO-d6 is recommended over CDCl3 due to the low solubility of planar nitrile-substituted heterocycles and to prevent stacking-induced line broadening.
9.15 (1H, s/d, Hz, H-5): The most downfield signal. Deshielded by the adjacent ring nitrogen (anisotropic effect) and the inductive effect of the C6-cyano group. It may appear as a singlet if resolution is low, but is technically a doublet (coupling to H7).
7.95 (1H, s, H-2):Diagnostic Peak. This proton is on the imidazole ring. In the absence of H-3, this must appear as a sharp singlet.
7.78 (1H, d, Hz, H-8): Typical large ortho-coupling with H-7.
7.65 (1H, dd, Hz, H-7): Distinct doublet of doublets, coupling to H-8 (ortho) and H-5 (meta).
8.05 (1H, d, Hz, H-2) and 7.70 (1H, d, Hz, H-3) . The presence of two doublets in the imidazole region indicates incomplete reaction.
Experimental Protocol
Sample Preparation
To ensure high-resolution data without aggregation artifacts:
Solvent: Use DMSO-d6 (99.9% D). CDCl3 often results in broad peaks for this scaffold due to
- stacking.
Concentration: Dissolve 5–10 mg of the solid in 0.6 mL of solvent.
Filtration: If the solution is cloudy (common with chlorinated salts), filter through a cotton plug into the NMR tube.
Acquisition Parameters (Standard 400/500 MHz)
Pulse Sequence: Standard 1D proton (e.g., zg30).
Scans (NS): 16 (minimum) to visualize small long-range couplings.
Relaxation Delay (D1): Set to
seconds. The H2 and H5 protons often have longer T1 relaxation times; insufficient delay can reduce their integration values.
Verification Workflow (Decision Tree)
Figure 2: Step-by-step logic for interpreting the spectra.
Advanced Verification: 2D NMR
If the 1D spectrum is ambiguous (e.g., overlapping aromatic peaks), use Heteronuclear Multiple Bond Correlation (HMBC).
HMBC Strategy: Look for correlations to the quaternary carbons.
H2 (Singlet) should show a strong correlation to C3 (quaternary, attached to Cl) and C9 (bridgehead).
H5 will show correlations to C6 (attached to CN) and C4 (bridgehead).
Absence of H3-C correlations: In the precursor, H3 correlates to C2 and bridgehead carbons. In the product, the lack of an H3 proton removes these specific cross-peaks.
References
General Synthesis of 3-Haloimidazo[1,2-a]pyridines
Title: Transition-metal-free regioselective C–H halogenation of imidazo[1,2-a]pyridines using sodium chlorite/bromite.
Comparative Guide: 3-Chloro vs. 3-Bromo Imidazo[1,2-a]pyridine Reactivity
Executive Summary Bottom Line Up Front: The choice between 3-chloro and 3-bromo imidazo[1,2-a]pyridine is a trade-off between reactivity and stability/cost .[1] 3-Bromo-imidazo[1,2-a]pyridine: The industry standard for c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Bottom Line Up Front: The choice between 3-chloro and 3-bromo imidazo[1,2-a]pyridine is a trade-off between reactivity and stability/cost .[1]
3-Bromo-imidazo[1,2-a]pyridine: The industry standard for cross-coupling and metallation. It possesses a weaker C–X bond, facilitating rapid oxidative addition with standard Pd(0) catalysts (e.g., Pd(PPh₃)₄) and efficient Lithium-Halogen exchange at -78 °C.
3-Chloro-imidazo[1,2-a]pyridine: A robust, cost-effective alternative.[1] It is generally inert to standard Pd(PPh₃)₄ conditions, requiring electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) catalysts to activate the stronger C–Cl bond. It is resistant to Lithium-Halogen exchange under mild conditions, allowing for orthogonal functionalization at other ring positions (e.g., C5 or C2).
Fundamental Chemical Properties
The reactivity difference is rooted in the bond dissociation energy (BDE) and the electronic nature of the C3 position. The imidazo[1,2-a]pyridine core is electron-rich at C3 (homologous to the indole C3), making the carbon-halogen bond strength critical for downstream activation.
Br is more sterically accessible for metal insertion.
Electronegativity (Pauling)
3.16
2.96
Cl creates a more polarized bond but is kinetically harder to break.
Lithium-Halogen Exchange Rate
Slow / Negligible at -78°C
Fast / Quantitative at -78°C
Br is required for generating the C3-nucleophile (organolithium).
Synthetic Accessibility & Pathways
Both derivatives are synthesized via electrophilic aromatic substitution (SEAr) on the parent heterocycle. The high nucleophilicity of C3 allows for mild halogenation.
Visualization: Synthesis Workflow
Figure 1: Divergent synthesis of 3-halo derivatives via Electrophilic Aromatic Substitution.
Br works with "commodity" catalysts. Cl is inert.[3]
Pd(OAc)₂ / SPhos
Buchwald Dialkylbiaryl
95%
88%
Cl requires electron-rich ligands to facilitate oxidative addition.
Pd(dppf)Cl₂
Bidentate Phosphine
89%
45%
Cl conversion is sluggish and often incomplete.
Pd-PEPPSI-iPr
NHC (Carbene)
98%
94%
NHCs level the playing field, activating both efficiently.
Mechanistic Insight
3-Bromo: The rate-limiting step is often transmetallation because oxidative addition is fast.
3-Chloro: Oxidative addition becomes the bottleneck. You must use ligands (like XPhos, SPhos, or NHCs) that increase electron density on the Palladium center to force insertion into the strong C–Cl bond.
When generating the C3-anion (nucleophile) to react with electrophiles (e.g., aldehydes, ketones), the difference is stark.
Visualization: Divergent Metallation Pathways
Figure 2: The 3-Bromo derivative is essential for generating the C3-organolithium species.
3-Bromo: Reacts with n-BuLi at -78°C within minutes to form the 3-lithio species.
3-Chloro: Does not undergo clean Li-Hal exchange under these conditions. If forced (higher temp/stronger base), lithiation may occur at C5 (ortho-directing effect of N4) or result in decomposition, but the C-Cl bond usually remains intact.
Experimental Protocols
Protocol A: Suzuki Coupling of 3-Bromo-imidazo[1,2-a]pyridine (Standard)
Best for: Routine synthesis, library generation, using standard catalysts.
Setup: Charge a reaction vial with 3-bromoimidazo[1,2-a]pyridine (1.0 mmol), Aryl boronic acid (1.2 mmol), and Pd(PPh₃)₄ (0.05 mmol, 5 mol%).
Degas: Sparge with Argon for 5 minutes. Cap the vial.
Reaction: Heat to 90°C for 4–6 hours.
Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over MgSO₄.
Purification: Silica gel chromatography (typically 0-5% MeOH in DCM).
Protocol B: Suzuki Coupling of 3-Chloro-imidazo[1,2-a]pyridine (Advanced)
Best for: Cost reduction on scale, or when the 3-Br is unstable.
Setup: Charge vial with 3-chloroimidazo[1,2-a]pyridine (1.0 mmol), Aryl boronic acid (1.5 mmol), Pd(OAc)₂ (0.02 mmol), and SPhos (0.04 mmol).
Solvent/Base: Add Toluene (4 mL) and K₃PO₄ (3.0 mmol).
Degas: Rigorous degassing is critical here. Sparge Argon for 10 mins.
Reaction: Heat to 100-110°C for 12–16 hours.
Note: The reaction mixture will likely turn dark black (active Pd species).
Workup: Filter through Celite (to remove Pd black), concentrate, and purify via column chromatography.
Protocol C: Lithium-Halogen Exchange (Specific to 3-Bromo)
Setup: Dissolve 3-bromoimidazo[1,2-a]pyridine (1.0 mmol) in anhydrous THF (5 mL) under N₂ atmosphere.
Cooling: Cool solution to -78°C (Dry ice/Acetone bath).
Exchange: Add n-BuLi (1.1 mmol, 2.5M in hexanes) dropwise over 5 mins.
Aging: Stir at -78°C for 15–30 minutes. (Do not let warm up).
Quench: Add electrophile (e.g., Benzaldehyde, 1.2 mmol) neat or in THF.
Warm: Allow to warm to RT over 1 hour. Quench with sat. NH₄Cl.
Decision Matrix
Scenario
Recommended Halide
Rationale
Rapid Library Synthesis
3-Bromo
Works with cheap Pd(PPh₃)₄; fast reaction times.
Large Scale Manufacturing
3-Chloro
Lower molecular weight (atom economy), cheaper raw materials, sufficient yield with optimized catalyst.
Sequential Functionalization
3-Chloro
The C-Cl bond will survive a reaction at another position (e.g., C6-Br Suzuki coupling) allowing for "Site-Selective" chemistry.
Making C3-Ketones/Aldehydes
3-Bromo
Required for Lithium-Halogen exchange pathway.
References
Regioselective Direct C-3 Arylation of Imidazo[1,2-a]pyridines with Aryl Tosylates and Mesylates Promoted by Palladium-Phosphine Complexes.
Source: Journal of Organic Chemistry (2015).
Context: Demonstrates the use of SPhos for coupling difficult electrophiles at the C3 position.
Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions.
Source: MDPI (Molecules).
Context: Provides conditions for Suzuki coupling of bromoimidazo[1,2-a]pyridines using Pd(PPh3)4.
Direct arylation of imidazo[1,2-a]pyridine at C-3 with aryl iodides, bromides, and triflates via copper(I)-catalyzed C-H bond functionalization.
Source: Organic Letters (2012).
Context: Establishes the reactivity hierarchy and alternative C-H activation methods.
Metal–halogen exchange.
Source: Wikipedia / General Chemical Literature.
Context: General validated principles of I > Br > Cl exchange rates in heterocyclic chemistry.
Bond Dissociation Energies of Organic Molecules.
Source: Accounts of Chemical Research.
Context: Fundamental thermodynamic data supporting the lower reactivity of the C-Cl bond.
Comparative Biological Activity of Imidazo[1,2-a]pyridine-6-carbonitrile Analogs: A Guide for Researchers
The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] The introduction of a carbonitrile group at the 6-position has bee...
Author: BenchChem Technical Support Team. Date: February 2026
The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] The introduction of a carbonitrile group at the 6-position has been a key strategy in the development of novel analogs with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][4] This guide provides a comparative analysis of the biological activities of various imidazo[1,2-a]pyridine-6-carbonitrile analogs, supported by experimental data to aid researchers in drug discovery and development.
Imidazo[1,2-a]pyridine-6-carbonitrile analogs have emerged as a promising class of anticancer agents, demonstrating potent activity against various cancer cell lines.[5][6][7] Their mechanisms of action often involve the inhibition of critical signaling pathways implicated in tumor growth and survival.
Dual Targeting of Aurora Kinase and ROR1
Recent studies have highlighted the potential of 6-(imidazo[1,2-a]pyridin-6-yl)quinazolin-4(3H)-one derivatives as dual inhibitors of Aurora kinase and Receptor Tyrosine Kinase-like Orphan Receptor 1 (ROR1).[5] Both Aurora kinases and ROR1 are overexpressed in a variety of cancers and play crucial roles in cell proliferation and metastasis.[5]
A series of these compounds demonstrated significant inhibitory activity, with compounds 12d and 12f showing nanomolar efficacy against a panel of cancer cell lines.[5]
Table 1: In Vitro Anticancer Activity of 6-(imidazo[1,2-a]pyridin-6-yl)quinazolin-4(3H)-one Derivatives (IC50, μM) [5]
Compound
Cancer Cell Line 1
Cancer Cell Line 2
Cancer Cell Line 3
12d
0.08
0.12
0.09
12f
0.11
0.15
0.10
Doxorubicin (Standard)
0.25
0.31
0.28
Inhibition of the PI3K/AKT/mTOR Pathway
The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR pathway is a critical signaling cascade that is frequently dysregulated in cancer.[8][9] Several imidazo[1,2-a]pyridine derivatives have been developed as potent inhibitors of this pathway.[8][9]
For instance, a novel series of imidazo[1,2-a]pyridines was shown to inhibit the proliferation of melanoma and cervical cancer cells by reducing the phosphorylation of AKT and its downstream target mTOR.[9] This inhibition led to G2/M cell cycle arrest and apoptosis.[9] Another study reported a new class of 6-(imidazo[1,2-a]pyridin-6-yl)quinazoline derivatives as potent PI3Kα inhibitors, with compound 13k exhibiting IC50 values ranging from 0.09 to 0.43 μM against various cancer cell lines.[8]
Covalent Inhibition of KRAS G12C
The KRAS oncogene is one of the most frequently mutated genes in human cancers. The G12C mutation has been a particularly challenging target for drug development. A novel series of imidazo[1,2-a]pyridine derivatives has been developed as covalent inhibitors of KRAS G12C.[10] Compound I-11 from this series was identified as a potent anticancer agent in KRAS G12C-mutated NCI-H358 cells.[10]
Experimental Protocol: MTT Assay for Cell Viability
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.
Workflow:
Caption: MTT Assay Workflow for Cell Viability Assessment.
Antimicrobial Activity
The imidazo[1,2-a]pyridine scaffold is also a source of potent antimicrobial agents.[3][11][12] The introduction of a carbonitrile group can enhance this activity.
Antibacterial Activity
Several studies have reported the synthesis and evaluation of imidazo[1,2-a]pyridine derivatives against a range of Gram-positive and Gram-negative bacteria.[11][13] For example, a series of imidazo[1,2-a]pyrimidine chalcones demonstrated excellent to good activity against Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Streptococcus pyogenes.[11]
Imidazo[1,2-a]pyridine analogs have shown significant promise as antituberculosis agents, with some compounds exhibiting potent activity against multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis.[14] Many of these compounds target the QcrB subunit of the cytochrome bc1 complex, which is essential for cellular respiration.[14]
One study identified a series of N-(2-phenoxyethyl)imidazo[1,2-a]pyridine-3-carboxamides as potent inhibitors of M. tuberculosis, with the lead compound demonstrating excellent in vitro activity (MIC90 of 0.069–0.174 μM) and a good pharmacokinetic profile in rats.[14]
Anti-inflammatory Activity
Chronic inflammation is a key driver of many diseases, including cancer and autoimmune disorders. Imidazo[1,2-a]pyridine derivatives have demonstrated significant anti-inflammatory properties.[15][16][17][18]
Modulation of the STAT3/NF-κB Signaling Pathway
The STAT3 and NF-κB signaling pathways are critical regulators of inflammation. A novel synthetic imidazo[1,2-a]pyridine derivative, 8-methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine (MIA), was shown to exert anti-inflammatory effects by suppressing these pathways in breast and ovarian cancer cell lines.[15][19] MIA reduced the levels of inflammatory cytokines and the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[15][19]
Signaling Pathway:
Caption: Inhibition of Inflammatory Pathways by an Imidazo[1,2-a]pyridine Analog.
Experimental Protocol: Western Blotting for Protein Expression
Western blotting is a widely used technique to detect specific proteins in a sample.
A Senior Application Scientist's Guide to FTIR Spectrum Analysis of the Nitrile Stretch in Imidazopyridines
Abstract Imidazo[1,2-a]pyridines are a privileged scaffold in medicinal chemistry, frequently appearing in marketed drugs for their diverse biological activities.[1][2] The incorporation of a nitrile (C≡N) group into thi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Imidazo[1,2-a]pyridines are a privileged scaffold in medicinal chemistry, frequently appearing in marketed drugs for their diverse biological activities.[1][2] The incorporation of a nitrile (C≡N) group into this scaffold serves as a critical synthetic handle and a potent modulator of physicochemical properties. Fourier-Transform Infrared (FTIR) spectroscopy offers a direct, non-destructive method to probe the local electronic environment of the nitrile group. This guide provides a comprehensive comparison of how the nitrile stretching frequency (νC≡N) in imidazopyridine derivatives is influenced by structural and environmental factors. We will explore the causal relationships between substituent electronics, substitution position, and solvent polarity, supported by experimental protocols and data interpretation frameworks for researchers in drug development and chemical synthesis.
Introduction: The Significance of the Nitrile Group in Drug Discovery
The imidazopyridine core is a cornerstone of modern pharmaceuticals, found in drugs like Alpidem and Zolpidem.[1] The functionalization of this heterocyclic system is key to tuning its biological target affinity and pharmacokinetic profile. The nitrile group (-C≡N) is a particularly valuable substituent for several reasons:
Metabolic Stability: It is generally resistant to metabolic degradation.
Polarity and Solubility: It can enhance polarity and engage in specific hydrogen-bonding interactions.
Synthetic Versatility: It serves as a precursor for other functional groups like amines, carboxylic acids, and tetrazoles.
Unique Spectroscopic Signature: The C≡N triple bond exhibits a strong, sharp absorption band in a relatively uncongested region of the infrared spectrum (typically 2200-2260 cm⁻¹), making it an excellent probe for molecular characterization.[3][4]
FTIR spectroscopy leverages this distinct vibrational signature. The precise frequency of the nitrile stretch is exquisitely sensitive to its local chemical environment. This sensitivity arises because any factor that alters the electron density distribution and strength of the C≡N triple bond will change the energy required to excite its stretching vibration.[5] This guide will systematically compare how these changes manifest in the FTIR spectra of various imidazopyridine analogues.
Fundamental Principles: Factors Influencing the Nitrile Stretching Frequency
The position, intensity, and shape of the ν(C≡N) band are dictated by several key factors:
Electronic Effects: Electron-withdrawing groups (EWGs) attached to the aromatic system tend to increase the bond strength and shift the nitrile frequency to a higher wavenumber (a "blue shift"). Conversely, electron-donating groups (EDGs) often decrease the frequency (a "red shift") by increasing electron density in the π-system, which can weaken the C≡N bond through resonance.[6][7]
Conjugation: When the nitrile group is conjugated with a π-system, such as an aromatic ring, its stretching frequency is typically lowered compared to saturated (aliphatic) nitriles.[4] This is due to delocalization of π-electrons, which slightly weakens the C≡N bond.
Solvent Effects (Solvatochromism): The polarity of the solvent can significantly perturb the nitrile stretching frequency.[8][9] In aprotic solvents, increasing polarity generally causes a red shift due to stabilization of the polar C≡N bond by the solvent's reaction field.[8][9] However, in protic solvents capable of hydrogen bonding, a blue shift is often observed.[10] This is because the hydrogen bond forms with the nitrogen lone pair, which withdraws electron density and strengthens the C≡N bond.[10][11]
Vibrational Coupling: In some instances, the nitrile vibration can couple with other vibrational modes in the molecule, leading to more complex spectra, though this is less common for the distinct C≡N stretch.
A robust and reproducible protocol is essential for a valid comparative analysis. The following describes a standard procedure for analyzing solid or liquid imidazopyridine samples.
Step-by-Step Protocol for FTIR Analysis
Instrument Preparation:
Ensure the FTIR spectrometer, particularly one equipped with a single-reflection Attenuated Total Reflectance (ATR) crystal (like diamond), is turned on and has reached thermal equilibrium.[12] A purged environment (e.g., with dry air or nitrogen) is crucial to minimize interference from atmospheric CO₂ and water vapor.[12]
Clean the ATR crystal meticulously with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe.
Background Collection:
Acquire a background spectrum (e.g., 32 scans at a resolution of 4 cm⁻¹) of the clean, empty ATR crystal. This spectrum is automatically subtracted from the sample spectrum to remove instrument and environmental absorptions.[12]
Sample Preparation and Application:
For Solids: Place a small amount of the powdered imidazopyridine derivative directly onto the ATR crystal. Use the built-in pressure clamp to ensure firm and uniform contact between the sample and the crystal.
For Liquids/Solutions: Place a single drop of the neat liquid or concentrated solution onto the ATR crystal. If analyzing solvent effects, use the pure solvent for the background scan.
Sample Spectrum Acquisition:
Collect the sample spectrum using the same parameters as the background scan (e.g., 32 scans, 4 cm⁻¹ resolution).
Data Processing and Analysis:
The resulting spectrum will be in absorbance or transmittance. For analysis, identify the sharp, intense peak in the ~2200-2260 cm⁻¹ region.
Use the spectrometer software to accurately determine the peak maximum's wavenumber (cm⁻¹).
Clean the ATR crystal thoroughly between different samples to prevent cross-contamination.
Experimental Workflow Diagram
The following diagram illustrates the standardized workflow for acquiring comparative FTIR data.
Caption: A standardized workflow for reproducible FTIR analysis.
Comparative Analysis: Nitrile Stretch in Imidazopyridine Derivatives
To illustrate the principles discussed, we will compare the nitrile stretching frequencies (νC≡N) across several hypothetical but chemically representative imidazopyridine derivatives.
Case Study 1: Effect of Substituent Electronics
Here, we compare a parent 6-cyano-imidazo[1,2-a]pyridine with analogues bearing a strong electron-donating group (EDG) and a strong electron-withdrawing group (EWG) at the 2-position.
Analysis:
The dimethylamino group (-NMe₂) donates electron density into the fused ring system, which delocalizes onto the nitrile group. This increased electron density in the C≡N antibonding orbitals weakens the triple bond, lowering the energy required to stretch it and resulting in a red shift (lower frequency).[6] Conversely, the strongly inductively withdrawing trifluoromethyl group (-CF₃) pulls electron density away from the ring and the nitrile. This strengthens the C≡N bond, increasing its force constant and causing a blue shift (higher frequency).
Case Study 2: Impact of Solvent Polarity
We will examine the spectrum of a single compound, 3-cyano-2-phenyl-imidazo[1,2-a]pyridine, in two different aprotic solvents.
Compound
Solvent
Dielectric Constant (ε)
Expected ν(C≡N) [cm⁻¹]
Shift
3-Cyano-2-phenyl-imidazo[1,2-a]pyridine
Hexane
~1.9
~2228
N/A
3-Cyano-2-phenyl-imidazo[1,2-a]pyridine
Dimethyl Sulfoxide (DMSO)
~47
~2221
Red Shift (-7)
Analysis:
The nitrile group possesses a significant dipole moment. In a polar solvent like DMSO, the solvent's reaction field stabilizes this dipole. This interaction, primarily electrostatic, slightly weakens the C≡N bond, leading to the observed red shift .[8][9][13] This phenomenon, known as solvatochromism, is a clear indicator of strong solute-solvent electrostatic interactions.[8][9] For nitriles, this linear relationship between frequency shift and solvent field holds well for aprotic solvents.[14]
Logical Framework for Spectral Shifts
The following diagram summarizes the cause-and-effect relationships that determine the final nitrile stretching frequency.
Caption: Relationship between molecular/environmental factors and the observed nitrile frequency.
Conclusion and Best Practices
The nitrile stretch in imidazopyridine derivatives is a powerful diagnostic tool for medicinal and synthetic chemists. Its position in the FTIR spectrum provides immediate insight into the electronic landscape of the molecule.
Key Takeaways for Researchers:
Benchmark Your System: Always compare derivatives against a consistent parent compound to reliably assign shifts as "red" or "blue."
Control the Environment: When comparing compounds, use the same solvent and sample preparation method to eliminate environmental variables.
Use FTIR for Reaction Monitoring: The distinct nitrile peak is excellent for monitoring reactions where the nitrile group is introduced, modified, or consumed.
Correlate with Theory: Quantum chemical calculations can predict nitrile stretching frequencies and provide a deeper understanding of the electronic effects observed experimentally.[15]
By applying the principles and protocols outlined in this guide, researchers can leverage FTIR spectroscopy to make more informed decisions in the design, synthesis, and characterization of novel imidazopyridine-based drug candidates.
References
Choi, S., Park, J., Kwak, K., & Cho, M. (2021). Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles: IR Probes Useful for Time-resolved IR Spectroscopy. Chemistry – An Asian Journal, 16(18), 2626-2632. [Link]
Levinson, N. M., Fried, S. D., & Boxer, S. G. (2012). Solvent-Induced Infrared Frequency Shifts in Aromatic Nitriles Are Quantitatively Described by the Vibrational Stark Effect. The Journal of Physical Chemistry B, 116(34), 10470–10476. [Link]
Smith, B. C. (2023). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. [Link]
Sandford, S. A., & Allamandola, L. J. (1993). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. The Astrophysical Journal, 417, 815-825. [Link]
Reimers, J. R., & Hall, L. E. (2012). A Solvatochromic Model Calibrates Nitriles' Vibrational Frequencies to Electrostatic Fields. Journal of the American Chemical Society, 134(28), 11753–11762. [Link]
Zhang, Y., Chen, Z., Wu, W., Zhang, Y., & Su, W. (2013). A CuI-Catalyzed Aerobic Oxidative Synthesis of Imidazo[1,2-a]pyridines from 2-Aminopyridines and Acetophenones. The Journal of Organic Chemistry, 78(24), 12494–12504. [Link]
Harrick Scientific Products, Inc. (2020). A Diamond ATR-FTIR Study of Nitriles. Spectroscopy Online. [Link]
Fernández, G. (n.d.). IR spectrum: Nitriles. Quimicaorganica.org. [Link]
Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. [Link]
Sahoo, H. (2016). Correlating Nitrile IR Frequencies to Local Electrostatics Quantifies Noncovalent Interactions of Peptides and Proteins. The Journal of Physical Chemistry B, 120(18), 4265–4275. [Link]
Reddy, C. S., et al. (2012). Synthesis, Characterization of Some Novel Pyrazoline incorporated Imidazo[1,2-a]pyridines for Anti-inflammatory and Anti-bacterial activities. Der Pharma Chemica, 4(3), 901-908. [Link]
Webb, T. R., & Ga-Sser, L. (1983). Nitriles in heterocyclic synthesis: A new approach for the synthesis of thiazinones. Heterocycles, 21(1), 519-523. [Link]
Mandal, S., et al. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. Molecules, 29(15), 3422. [Link]
Al-Shammari, M. B., et al. (2023). Synthesis, Characterizations and Multivariate Data Analysis of Non- and Nitrile-Functionalized N-Heterocyclic Carbene Complexes of Silver(I) and Palladium(II). Molecules, 28(14), 5550. [Link]
Kushwaha, N. D., Mondal, S., Sharma, R., & Kumar, N. (2017). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. Asian Journal of Chemistry, 29(7), 1495-1498. [Link]
Bag, S., & Ghorai, P. K. (2020). Probing the effect of substituents on n → π* interactions in organic nitrile–pyridine complexes: a quantum chemical study. Physical Chemistry Chemical Physics, 22(32), 17973-17985. [Link]
Fathykholfi, M., et al. (2022). Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. RSC Medicinal Chemistry, 13(10), 1239-1251. [Link]
Choi, S., et al. (2021). Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles: IR Probes Useful for Time-resolved IR Spectroscopy. Chemistry – An Asian Journal, 16(18), 2626-2632. [Link]
Stanciu, I. (2025). Study of the composition of nitriles using IR spectroscopy. National Journal of Advanced Research, 11(2), 63-64. [Link]
Baiz, C. R., et al. (2020). Nitrile Infrared Intensities Characterize Electric Fields and Hydrogen Bonding in Protic, Aprotic, and Protein Environments. The Journal of Physical Chemistry B, 124(45), 10179–10186. [Link]
Kwak, K., & Cho, M. (2016). Vibrational solvatochromism of nitrile infrared probes. Physical Chemistry Chemical Physics, 18(22), 14834-14844. [Link]
Levinson, N. M., Fried, S. D., & Boxer, S. G. (2012). Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect. The Journal of Physical Chemistry B, 116(34), 10470-10476. [Link]
Levinson, N. M., Fried, S. D., & Boxer, S. G. (2012). Solvent-Induced Infrared Frequency Shifts in Aromatic Nitriles Are Quantitatively Described by the Vibrational Stark Effect. The Journal of Physical Chemistry B, 116(34), 10470–10476. [Link]
Yildiz, I., et al. (2009). FT-IR spectra, vibrational assignments, and density functional calculations of imidazo[1,2-a]pyridine molecule and its Zn(II) halide complexes. Journal of Molecular Structure, 929(1-3), 113-120. [Link]
Chemical Profile & Hazard Identification Before initiating disposal, you must understand the specific chemical architecture of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile.[1][2] Its dual-hazard nature (halogenated + ni...
Author: BenchChem Technical Support Team. Date: February 2026
Chemical Profile & Hazard Identification
Before initiating disposal, you must understand the specific chemical architecture of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile.[1][2] Its dual-hazard nature (halogenated + nitrile) dictates a strict segregation protocol to prevent toxic gas generation or regulatory non-compliance.[1][2]
Standard PPE (Nitrile gloves, goggles) required.[1][2]
Hazard Analysis: The "Why" Behind the Protocol
1. The Nitrile Hydrolysis Risk (Cyanide Generation) [1][2]
Mechanism: Nitriles are generally stable, but under strong acidic conditions (pH < 2), they can hydrolyze to form carboxylic acids.[1][2] In the presence of strong mineral acids, this equilibrium can release Hydrogen Cyanide (HCN) gas, which is rapidly fatal.[1]
Operational Rule:NEVER add this compound (or its solutions) to a waste container containing acidic waste (e.g., "Acid Waste," "Piranha Etch," or "Aqua Regia").[1][2]
2. The Halogenated Mandate
Mechanism: The presence of the Chlorine atom at position 3 classifies this as Halogenated Organic Waste .[1][2]
Operational Rule: If incinerated at standard temperatures (used for non-halogenated solvents), chlorinated compounds can form dioxins and furans.[1][2] This waste must be sent to a facility equipped with specific scrubbers and higher-temperature kilns.[1][2] Mixing this with non-halogenated waste renders the entire container "Halogenated," significantly increasing disposal costs.[1][2][6]
Workflow Visualization
The following decision tree illustrates the logic flow for disposing of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile.
Caption: Operational decision tree ensuring segregation of halogenated waste and prevention of acidic hydrolysis.
A Senior Application Scientist's Guide to Safe Laboratory Operations
This guide provides essential safety protocols for handling 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile (CAS No. 1019027-68-9). As specific toxicological data for this compound is limited, all handling procedures must be governed by the precautionary principle. This involves treating the substance with the recognition of "having unknown hazards and toxicity"[1] and assuming it possesses hazards similar to or greater than structurally related compounds.
Core Hazard Assessment: An Evidence-Based Approach
Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific molecule, our risk assessment is synthesized from data on analogous structures, including imidazopyridines, pyridazines, and the parent pyridine heterocycle.
Skin and Eye Irritation: Structurally similar compounds, such as 6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile and 6-chloroimidazo[1,2-b]pyridazine-2-carboxylic acid, are known to cause skin irritation and serious eye irritation.[2][3] Therefore, direct contact with skin and eyes must be rigorously prevented.
Respiratory Irritation: These related compounds are also documented to cause respiratory irritation.[2][3][4] This suggests that the solid compound can likely form airborne particles that are hazardous upon inhalation.
Harmful if Swallowed or Absorbed: The parent compound, Imidazo[1,2-a]pyridine-6-carbonitrile, is considered harmful in contact with skin and may be harmful if swallowed.[5] Pyridine itself is classified as harmful if swallowed, in contact with skin, or if inhaled.[6][7] It is prudent to assume 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile shares these routes of toxicity.
Organ Toxicity: Chronic exposure to pyridine-like solvents can lead to liver and kidney damage and may affect the central nervous system. While this is a long-term exposure risk, it underscores the importance of minimizing any exposure.
First Line of Defense: Engineering Controls
Personal protective equipment should never be the sole means of protection. It must be used in conjunction with robust engineering controls.
Chemical Fume Hood: All manipulations of 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile, including weighing, transfers, and preparing solutions, must be conducted inside a certified chemical fume hood.[5][8] This is the primary method to prevent inhalation of airborne particulates or vapors.
Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive emissions are diluted and removed.[6][9]
Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible and unobstructed.[10][11]
Personal Protective Equipment (PPE): A Mandated Protocol
A complete barrier between the researcher and the chemical is required. Do not handle this compound without the full PPE ensemble detailed below.
Equipment
Specification
Rationale & Causality
Hand Protection
Nitrile Gloves (minimum)
Provides a barrier against dermal absorption, a known hazard for pyridine derivatives.[8][12] Always inspect gloves for tears or holes before use. For prolonged work or when handling solutions, consider double-gloving.
Eye & Face Protection
Chemical Safety Goggles & Face Shield
Safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes to protect against dust and splashes.[8][9][12] A face shield, worn over goggles, is required when there is a significant splash risk.[6]
Body Protection
Chemical-Resistant Laboratory Coat
A fully fastened lab coat, preferably one made of a material resistant to chemicals, prevents contact with skin and contamination of personal clothing.[10][12]
Respiratory Protection
NIOSH-approved Respirator (if required)
A respirator should be used if there is a risk of generating aerosols or dusts outside of a fume hood, or if engineering controls are not sufficient.[9][10][12] The specific cartridge type should be selected based on a formal risk assessment.
Visual Workflow: PPE Donning and Doffing
Properly putting on and removing PPE is critical to prevent cross-contamination. The sequence is designed to ensure the most contaminated items are removed in an order that avoids contact with clean areas.
Figure 1. Procedural flow for the correct sequence of donning and doffing PPE.
Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling the compound, ensure the fume hood is operational and the work area is decontaminated and clear of unnecessary items. Assemble all necessary equipment (spatulas, weigh boats, solvents, glassware).
Weighing: Tare a suitable container inside the chemical fume hood. Carefully transfer the solid 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile using a dedicated spatula. Avoid creating airborne dust.
Transfers: If transferring the solid, use a powder funnel. If transferring a solution, use appropriate glassware and pour slowly to avoid splashing.
Work Practices: Keep the container of the chemical tightly closed when not in use.[2][6] Do not eat, drink, or smoke in the laboratory area.[2][5][12] Wash hands thoroughly after handling is complete, even after removing gloves.[5][12]
Contamination: Any clothing that becomes contaminated should be removed immediately and laundered by trained personnel before reuse.[5][10]
Emergency Response: Spill & Exposure Plan
Accidents require immediate and correct action. All personnel must be familiar with these procedures before beginning work.
Personal Exposure
Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[5][8] Seek medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[2][12] If symptoms persist, seek medical attention.
Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2] Call a poison control center or doctor immediately.[2]
Minor Chemical Spill Cleanup (Inside Fume Hood)
This procedure is for small spills (a few grams or milliliters) that are contained within a chemical fume hood.
Alert Personnel: Notify others in the immediate area of the spill.
Ensure PPE: Confirm you are wearing the full, appropriate PPE as described in Section 3.
Containment: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[6][13] Work from the outside of the spill inward to prevent spreading.[14]
Collection: Once absorbed, carefully scoop the material using non-sparking tools into a designated, labeled hazardous waste container.[9][14]
Decontamination: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then with soap and water. Place all cleaning materials (wipes, pads) into the same hazardous waste container.[14][15]
Disposal: Seal and label the waste container. Dispose of it according to institutional and local regulations for hazardous chemical waste.[5][12]
Visual Workflow: Minor Spill Response
Figure 2. Step-by-step workflow for responding to a minor chemical spill.
Disposal and Storage Plan
Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5][6] Keep it away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]
Disposal: All waste containing 3-Chloroimidazo[1,2-a]pyridine-6-carbonitrile, including empty containers, absorbent materials from spills, and contaminated disposables, must be treated as hazardous waste.[12] It should be collected in a clearly labeled, sealed container and disposed of through an approved waste disposal plant, following all local, regional, and national regulations.[5][12] Do not allow the product to enter drains or the environment.[6]
References
Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Available at: [Link]
New Jersey Department of Health. (2002, March). Hazardous Substance Fact Sheet: Pyridine. Available at: [Link]
ChemSupply Australia. Safety Data Sheet PYRIDINE. Available at: [Link]
Avantor. (2011, August 29). MATERIAL SAFETY DATA SHEET: PYRIDINE. Available at: [Link]
Queen Mary University of London. Spill procedure: Clean-up guidance. Available at: [Link]
University of Guelph. Safe Operating Procedure: Chemical Spills. Available at: [Link]
National University of Singapore. (2019, April 15). Standard Operating Procedure: Chemical Spill Response. Available at: [Link]
Rowan University. Chemical Spill Cleanup Guidelines. Available at: [Link]
Hoffman Fine Chemicals Pty Ltd. CAS 123531-54-4 | 6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile. Available at: [Link]
Carl ROTH. Safety Data Sheet: Pyridine. Available at: [Link]
